COPPER(II)TITANATE

• CAS No.: 12305-89-4
• Molecular Formula: C23H40

Description

Historical Context and Evolution of Research on CuTiO3

The study of titanates, including those containing copper, has a history rooted in the exploration of materials with intriguing electrical and structural properties. Early research in materials science laid the groundwork for understanding the fundamental crystallographic structures and basic physical properties of complex oxides. The specific investigation into CuTiO3 likely emerged as part of broader efforts to synthesize and characterize mixed-metal oxides, seeking to leverage the synergistic effects of different metal cations within a shared oxide lattice.

The evolution of research on CuTiO3 has been closely tied to advancements in synthesis techniques and characterization tools. Methods such as solid-state reactions, sol-gel synthesis, and hydrothermal methods have been employed to produce CuTiO3 in various forms, including bulk ceramics, thin films, and nanoparticles ingentaconnect.comontosight.aispringerprofessional.de. The sol-gel method, for instance, is noted for its control over nanoscale purity and structure, which is crucial for optimizing material performance in applications requiring high precision jetir.orgosti.gov. Characterization techniques like X-ray Diffraction (XRD), Scanning Electron Microscopy (SEM), and UV-Visible spectroscopy have been instrumental in determining the crystal structure, morphology, and optical properties of synthesized CuTiO3 jetir.orgrsc.org.

Initially, research may have focused on basic structural and preliminary electrical property investigations. Over time, as synthesis methods became more refined, enabling better control over material characteristics, the scope expanded to explore more complex phenomena such as ferroelectricity, magnetism, and photocatalysis in CuTiO3 jetir.org. The discovery of its multifunctional capabilities has driven further research into tailoring its properties for specific applications.

Contemporary Significance of CuTiO3 in Materials Science

In contemporary materials science, CuTiO3 holds significance primarily due to its multifunctional properties, which make it a versatile material for a range of advanced applications. It is recognized for its combination of dielectric, ferroelectric, magnetic, and optical properties jetir.org.

One area of significant interest is its dielectric behavior. CuTiO3 exhibits a high dielectric constant, which can range from 50 to 150 at room temperature depending on synthesis conditions and phase (orthorhombic or tetragonal), and has also been reported between 1000 and 2000 in some studies jetir.org. This characteristic makes it suitable for applications in capacitors and energy storage devices, where materials with high dielectric constants are essential for storing large amounts of electrical energy in a small volume jetir.orgresearchgate.net. The dielectric properties are influenced by factors such as frequency, temperature, and crystal structure jetir.org.

Beyond its dielectric properties, CuTiO3 also demonstrates semiconducting traits, which are crucial for applications in electronic devices and solar cells ontosight.aijetir.org. Its optical properties are relevant for photonics, sensing, and optoelectronics ontosight.ai. Furthermore, CuTiO3 has shown promise in photocatalysis, particularly for the degradation of organic pollutants under visible light irradiation ingentaconnect.comrsc.orgrsc.orgdntb.gov.ua. The photocatalytic activity is influenced by factors such as surface area and the efficiency of charge carrier separation rsc.orgrsc.org.

The ability to tune these properties through adjustments in synthesis conditions, composition, or doping further enhances the contemporary significance of CuTiO3 ontosight.aijetir.org. Its stability across a broad temperature range also positions it as a promising material for next-generation electronic and energy-efficient technologies jetir.orgosti.gov.

Scope and Research Trajectories of CuTiO3 Investigations

The current scope of research on CuTiO3 is broad, encompassing various aspects from fundamental synthesis and characterization to exploring its potential in diverse applications. Key research trajectories include:

Synthesis Method Optimization: Researchers continue to refine synthesis techniques like sol-gel, hydrothermal, and solid-state methods to achieve better control over the size, morphology, crystallinity, and purity of CuTiO3 particles ingentaconnect.comontosight.aispringerprofessional.dejetir.org. This optimization is crucial for enhancing its intrinsic properties and performance in specific applications jetir.orgosti.gov.

Structure-Property Relationships: A significant focus is on understanding how the crystal structure (e.g., orthorhombic, monoclinic, or tetragonal phases) and microstructure (e.g., particle size, morphology, agglomeration) of CuTiO3 influence its electrical, optical, magnetic, and catalytic properties springerprofessional.dejetir.orgosti.govrsc.orgosti.gov. Studies using techniques like XRD and SEM are vital in this area jetir.orgrsc.org.

Dielectric and Electrical Properties: Ongoing research investigates the dielectric constant, dielectric loss, ferroelectric behavior, and impedance properties of CuTiO3 and its composites springerprofessional.dejetir.org. This includes exploring its temperature-sensitive dielectric constant and potential for use in sensors and energy storage jetir.org.

Photocatalytic Applications: A major research trajectory involves utilizing CuTiO3 for photocatalytic degradation of pollutants and potentially for hydrogen production or CO2 reduction ingentaconnect.comrsc.orgrsc.orgdntb.gov.uabohrium.comresearchgate.net. Research focuses on improving its photocatalytic efficiency through doping, forming heterojunctions with other semiconductors, and optimizing synthesis conditions rsc.orgrsc.orgdntb.gov.uaresearchgate.net.

Magnetic Properties: Investigations into the magnetic order and anisotropy of CuTiO3, particularly in two-dimensional forms like ilmenenes, represent another research direction with potential for spintronic applications jetir.orgrsc.org.

Sensor Applications: The temperature-sensitive dielectric behavior and semiconducting nature of CuTiO3 are being explored for sensor technologies, such as temperature sensors and liquefied petroleum gas (LPG) sensors ingentaconnect.comjetir.org.

These research trajectories highlight the ongoing efforts to fully understand the fundamental science of CuTiO3 and to harness its unique combination of properties for technological advancements in areas such as electronics, energy, environmental remediation, and sensing.

Here is a data table summarizing some reported properties and findings:

Property	Value/Observation	Synthesis Method(s)	Reference(s)
Crystal Structure	Orthorhombic, Monoclinic, Tetragonal, Cubic Perovskite	Sol-gel, Hydrothermal, Solid-state	springerprofessional.dejetir.orgosti.govrsc.orgosti.gov
Dielectric Constant	50-150 (Room Temp, depending on synthesis/phase), 1000-2000 reported in some studies	Sol-gel	jetir.org
Morphology	Diverse (spherical, plate-like, irregular), Nanoparticles	Sol-gel, Hydrothermal	springerprofessional.dejetir.orgosti.govrsc.org
Optical Properties	Light absorption in UV-Visible range, Band gap ~4.3 eV reported for thin film	Sol-gel	ingentaconnect.comjetir.org
Photocatalytic Activity	Degradation of methylene (B1212753) blue under sunlight	Solvothermal, Chemical co-precipitation	rsc.orgrsc.orgdntb.gov.ua
Magnetic Properties	Ferromagnetic in 2D ilmenene form, Antiferromagnetic coupling in some structures	Theoretical investigation	jetir.orgrsc.org
Sensor Application	Promising for temperature sensors, Demonstrated for LPG sensing	Sol-gel	ingentaconnect.comjetir.org

Synthetic Methodologies and Process Engineering for Copper Ii Titanate

Solid-State Reaction Routes for CuTiO3

Solid-state reaction is a traditional method for synthesizing CuTiO3, typically involving heating a mixture of solid precursor materials at high temperatures. This method is often favored for bulk production due to its simplicity and scalability jetir.org.

Optimization of Precursors and Stoichiometry

The choice and purity of precursor materials significantly impact the final product's phase purity and properties. Common precursors for solid-state synthesis of CuTiO3 include copper(II) oxide (CuO) and titanium dioxide (TiO2) fishersci.atereztech.comfishersci.cawikipedia.orgamericanelements.comwikidata.orgfishersci.se. Achieving the desired CuTiO3 phase often requires precise control over the stoichiometry of the starting materials. Deviations from the ideal 1:1 molar ratio of CuO to TiO2 can lead to the formation of secondary phases, such as unreacted precursors or other copper-titanium oxides. Research has explored using more reactive forms of copper-containing reagents, such as CuCO3∙Cu(OН)2, instead of CuO to potentially reduce synthesis time and minimize undesirable phases like Ca3Ti2O7 when synthesizing related materials like CaCu3Ti4O12 where CuTiO3 is an intermediate ucj.org.ua.

Calcination and Sintering Parameter Optimization

Calcination and sintering are critical heat treatment steps in the solid-state synthesis of CuTiO3. Calcination typically involves heating the mixed precursors to a temperature where decomposition and initial reaction occur, forming intermediate phases. Subsequent sintering at higher temperatures promotes solid-state diffusion and grain growth, leading to the formation of the desired crystalline CuTiO3 phase.

Optimization of calcination and sintering temperatures and durations is essential to obtain phase-pure CuTiO3 with desired crystallinity and microstructure. Solid-state reactions for CuTiO3 generally require high temperatures, often in the range of 900°C to 1100°C, to facilitate the reaction between the solid precursors jetir.org. Studies on related titanates like CaCu3Ti4O12, which can involve CuTiO3 as an intermediate, indicate that the formation of CuTiO3 can occur around 800–900°C, with higher temperatures (e.g., 950°C) being used for its synthesis before further reactions ucj.org.ua. However, prolonged sintering at elevated temperatures can lead to issues such as copper loss, which can negatively affect the material's properties researchgate.net. For instance, a decrease in dielectric properties was observed in CaCu3Ti4O12 ceramics sintered at 1100°C for extended periods due to copper losses researchgate.net.

Wet Chemical Synthesis Approaches for CuTiO3

Wet chemical methods offer advantages over solid-state reactions, including better homogeneity of precursor mixing at the atomic level, lower synthesis temperatures, and finer control over particle size and morphology jetir.org.

Sol-Gel Synthesis and Derivatives

Sol-gel synthesis is a widely used wet chemical route for preparing CuTiO3, known for its ability to produce uniform nanoscale particles with controlled properties jetir.orgingentaconnect.com. This method typically involves dissolving copper and titanium precursors in a solvent to form a homogeneous solution, followed by hydrolysis and condensation reactions to form a gel network jetir.org. The gel is then dried and calcined at relatively lower temperatures compared to solid-state methods (often between 500°C and 800°C) to obtain the final CuTiO3 powder jetir.org.

Various precursors have been employed in the sol-gel synthesis of CuTiO3. Examples include copper(II) acetate (B1210297) monohydrate (Cu(CH3COO)2·4H2O) and titanium(IV) isopropoxide (Ti[OCH(CH3)2]4) in ethanol (B145695) and isopropanol (B130326) as solvents ingentaconnect.com. Another approach utilizes titanium isopropoxide and metallic acetates in an isopropyl alcohol system researchgate.net. The sol-gel method allows for precise control over parameters such as precursor concentration, pH, temperature, and aging time, which influence the gelation process and the properties of the resulting CuTiO3. While sol-gel synthesis offers excellent control over nanoscale purity and structure, leading to enhanced performance in various applications, achieving a single-phase CuTiO3 through this method can sometimes be challenging jetir.orgresearchgate.net.

Hydrothermal and Solvothermal Techniques

Hydrothermal and solvothermal methods are solution-based techniques that involve carrying out synthesis in a sealed vessel under high pressure and temperature. These methods utilize water (hydrothermal) or non-aqueous solvents (solvothermal) as the reaction medium jetir.org. The elevated pressure and temperature conditions facilitate the dissolution and reaction of precursors, leading to the crystallization of CuTiO3 powder directly from the solution. These techniques often allow for the synthesis of crystalline materials at lower temperatures compared to solid-state reactions and can influence the morphology and crystal structure of the resulting particles jetir.org. While mentioned as a synthesis route for CuTiO3, specific detailed research findings on precursor optimization, temperature, and pressure parameters for CuTiO3 synthesis via these methods were not extensively detailed in the provided search results, though the general principles apply ontosight.ai.

Co-precipitation and Combustion Synthesis Methods

Co-precipitation is a method where soluble precursors are mixed in a solvent, and a precipitating agent is added to simultaneously precipitate the desired cations as insoluble compounds, typically hydroxides, carbonates, or oxalates, in a specific stoichiometry. The precipitate is then filtered, dried, and calcined to form the final oxide. This method allows for good control over the stoichiometry and homogeneity of the mixed precursors at the precipitation stage ingentaconnect.com.

Combustion synthesis is a rapid and energy-efficient method that involves the combustion of a mixture containing metal nitrates or other salts as oxidizers and an organic fuel (e.g., urea, glycine (B1666218), citric acid). The combustion process generates high temperatures for a short duration, leading to the formation of fine, crystalline oxide powders ingentaconnect.com. This method can produce homogeneous powders with high surface area. While mentioned as a potential route for CuTiO3 synthesis, detailed specific research findings on the application of co-precipitation and combustion synthesis, including specific precursors and process parameters for CuTiO3, were not prominently featured in the provided search results ingentaconnect.com. Urea and glycine are known as fuels in combustion synthesis nih.govnih.gov.

Synthesis Method	Typical Temperature Range (°C)	Key Advantages	Key Challenges
Solid-State Reaction	900-1100	Scalability, suitable for bulk production	High temperatures, less control over particle size
Sol-Gel Synthesis	500-800	Nanoscale control, homogeneity, lower temperature	More complex process, potential for secondary phases
Hydrothermal/Solvothermal	Lower than solid-state	Crystallization at lower temperatures, morphology control	Requires specialized equipment (autoclaves)
Co-precipitation	Varies (followed by calcination)	Good stoichiometry control at precipitation	Washing and drying of precipitate can be challenging
Combustion Synthesis	High (short duration)	Rapid, energy-efficient, fine powders	Difficulty in controlling reaction rate

Advanced Deposition Techniques for CuTiO3 Thin Films and Nanostructures

The fabrication of CuTiO3 in the form of thin films and nanostructures is crucial for many advanced applications. Various deposition techniques are employed to achieve precise control over film thickness, composition, and morphology.

Metal Organic Chemical Vapor Deposition (MOCVD) of Copper Titanate Films

Metal Organic Chemical Vapor Deposition (MOCVD) is a technique used for depositing high-quality thin films, including metal oxides. While direct MOCVD of stoichiometric CuTiO3 is not extensively detailed in the search results, related titanate materials like Calcium Copper Titanate (CaCu3Ti4O12, CCTO) have been successfully deposited using MOCVD researchgate.netresearchgate.net. Studies on CCTO MOCVD have utilized molten precursor mixtures containing metal-organic compounds such as Ca(hfa)2•tetraglyme, Ti(tmhd)2(O-iPr)2, and Cu(tmhd)2 researchgate.netresearchgate.net. A two-step MOCVD process has been shown to yield epitaxial CCTO thin films researchgate.net. MOCVD generally requires sophisticated apparatus but can produce homogeneous films with controlled deposition rates and good conformality scielo.brnih.gov. Precursors for MOCVD of copper and titanium oxides, such as copper(II) hexafluoroacetylacetonate hydrate (B1144303) and titanium isopropoxide, are known scielo.brabcr.com.

Sputtering Techniques for Copper Titanate Thin Film Fabrication

Sputtering is another widely used physical vapor deposition technique for creating thin films of metal oxides. Magnetron co-sputtering has been employed to deposit thin films of copper and titanium mixed oxides ((CuTi)Ox) using metallic copper and titanium targets mdpi.com. The composition of the deposited film can be controlled by adjusting parameters such as the power applied to each target and the gas mixture (e.g., argon and oxygen) mdpi.com. Post-deposition annealing is often applied to achieve the desired crystalline phase, such as anatase or copper oxide phases, depending on the annealing temperature and initial composition mdpi.com. Sputtering from targets containing both CuTiO3 and other titanates, like CaTiO3, has also been explored for creating compositionally varied films, such as those of Calcium Copper Titanate acs.orgnih.gov. RF magnetron sputtering has been used to deposit Calcium Copper Titanate thin films, with post-deposition annealing at temperatures up to 950 °C influencing the formation of polycrystalline phases and surface morphology researchgate.net.

Mechanical Activation and Size Reduction Methodologies

Mechanical activation, particularly through techniques like ball milling, is utilized to reduce the particle size of precursor materials and enhance their reactivity, often facilitating synthesis at lower temperatures openaccessjournals.comresearchgate.net. In the context of titanates, mechanical alloying has been used to prepare nanocrystalline Calcium Copper Titanate powders bilkent.edu.tr. This process can lead to the amorphization of initial crystalline materials, with subsequent thermal treatment resulting in the formation of the desired titanate phase bilkent.edu.tr. The duration of milling influences the rate of particle size reduction and the distribution of particle sizes bilkent.edu.tr. For instance, milling for extended periods (e.g., 256 hours) has resulted in semi-spherical Calcium Copper Titanate particles with an average size of 20 nm bilkent.edu.tr. Mechanical activation can also play a role in solid-state synthesis routes, where precursors like calcium carbonate, copper oxide, and titania are milled together before annealing researchgate.netmaterialsciencejournal.org. The milling time can impact the purity of the resulting product materialsciencejournal.org.

Morphology Control in Copper(II) Titanate Synthesis

Controlling the morphology of Copper(II) Titanate is essential for tailoring its properties and performance in various applications. Different synthesis methods offer varying degrees of control over particle shape and size.

Nanoparticle Synthesis and Size Control

The synthesis of CuTiO3 nanoparticles with controlled size is achievable through several chemical routes, including sol-gel and hydrothermal methods jetir.orgontosight.ai. The sol-gel method, which involves the hydrolysis and condensation of precursors in a solvent, is known for its ability to produce uniform nanoscale particles with regulated properties jetir.orgazonano.com. Calcination of the resulting gel at temperatures typically ranging from 500°C to 800°C is a common post-synthesis step jetir.org. The sol-gel process allows for precise control over particle size, shape, and composition by adjusting reaction conditions such as precursor concentration, temperature, and reaction time azonano.comobrien-research.org. For example, in sol-gel synthesis, controlling the aging temperature and time can lead to larger, well-ordered crystals researchgate.net. The crystallite size of CuTiO3 synthesized via sol-gel has been reported in the range of approximately 81-84 nm based on XRD analysis jetir.org.

Hydrothermal synthesis, which involves reactions in aqueous solutions under high pressure and temperature, is another method capable of yielding high-purity nanoparticles ontosight.aiopenaccessjournals.com. This method is particularly suitable for nanotechnology applications openaccessjournals.com. The temperature and time of the hydrothermal treatment are critical parameters influencing the resulting particle characteristics researchgate.net.

Other methods for nanoparticle synthesis, while not exclusively for CuTiO3 but relevant for metal oxides, include the decomposition of precursors at high temperatures (calcination or pyrolysis) and techniques utilizing alternate energy sources like sonochemical or electrochemical methods, which can yield nanoparticles with uniform, small sizes acs.org. The size of nanocrystals can be controlled by factors such as temperature, growth time, and the addition of reactants obrien-research.org.

Nanotube and Nanobelt Formation

While the formation of pure CuTiO3 nanotubes or nanobelts is not explicitly detailed in the search results, the synthesis of titanate nanotubes and nanobelts, which can then be modified with copper or copper oxides, is reported. Titanate nanotubes (TiNTs) are typically prepared by the hydrothermal treatment of TiO2 powder in alkaline solutions, followed by acid washing acs.orgresearchgate.netmdpi.com. This process involves the transformation of TiO2 into layered titanate structures, which then roll up to form nanotubes mdpi.comgoogle.com. The morphology and dimensions of the titanate nanotubes can be influenced by the hydrothermal temperature and time mdpi.com.

Copper or copper oxides can be incorporated into or onto titanate nanotubes and nanobelts through various methods. For example, copper elements have been doped into titanate nanotubes google.com. Copper oxide-titanate nanobelt (CuO/TiNBs) networks have been formed using a two-step polyelectrolyte-assisted synthesis and assembly approach . Sputtering followed by annealing has also been used to decorate TiO2 nanorods with copper oxide layers nih.gov. These composite nanostructures, while not pure CuTiO3, demonstrate approaches to create one-dimensional copper-titanium-oxide-based nanomaterials.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Copper(II) Titanate	25021455
Titanium Isopropoxide	2764
Copper(II) Chloride Dihydrate	61482
Calcium Carbonate	10112
Copper(II) Oxide	14294
Titanium Dioxide	14987
Calcium Titanate	71310759
Copper	23978
Titanium	23963
Argon	23967
Oxygen	133957

Copper(II) Titanate (CuTiO₃) stands as a versatile ceramic material distinguished by a combination of functional properties, including dielectric, ferroelectric, magnetic, and optical characteristics. This multifunctional nature positions CuTiO₃ as a compelling material for integration into advanced technologies, such as next-generation electronics, energy storage solutions, sensor devices, and photocatalytic systems jetir.orgontosight.ai. The capacity to fine-tune the material's properties is intimately linked to the control exercised during its synthesis, which directly impacts its resulting crystalline structure and morphology jetir.org. CuTiO₃ is commonly found to crystallize in an orthorhombic structure jetir.org.

The production of Copper(II) Titanate can be accomplished through a variety of synthetic routes. Each method offers specific advantages in governing critical material attributes like particle size, morphology, and crystallinity ontosight.ai. Prominent techniques utilized for CuTiO₃ synthesis include solid-state reactions, sol-gel processing, and hydrothermal synthesis ontosight.aiopenaccessjournals.com.

Advanced Deposition Techniques for CuTiO₃ Thin Films and Nanostructures

The fabrication of CuTiO₃ in the form of thin films and nanostructures is a pivotal step towards realizing its potential in numerous advanced applications. A range of deposition techniques are employed to achieve precise control over the thickness, composition, and morphology of the deposited material.

Metal Organic Chemical Vapor Deposition (MOCVD) of Copper Titanate Films

Metal Organic Chemical Vapor Deposition (MOCVD) is a sophisticated technique recognized for its ability to deposit high-quality thin films, including various metal oxides. While direct MOCVD of stoichiometric CuTiO₃ is not extensively documented in the provided sources, related titanate compounds, such as Calcium Copper Titanate (CaCu₃Ti₄O₁₂, CCTO), have been successfully deposited using MOCVD researchgate.netresearchgate.net. Research on CCTO MOCVD has involved the use of molten precursor mixtures containing specific metal-organic compounds, including Ca(hfa)₂•tetraglyme, Ti(tmhd)₂(O-iPr)₂, and Cu(tmhd)₂ researchgate.netresearchgate.net. Studies have demonstrated that a two-step MOCVD process can effectively yield epitaxial CCTO thin films researchgate.net. MOCVD systems are typically complex and costly, but they offer the advantage of producing homogeneous films with controllable deposition rates and excellent conformality, even on intricate surfaces scielo.brnih.gov. Relevant precursors for the MOCVD of copper and titanium oxides, such as copper(II) hexafluoroacetylacetonate hydrate and titanium isopropoxide, are commercially available and utilized in such processes scielo.brabcr.com.

Sputtering Techniques for Copper Titanate Thin Film Fabrication

Sputtering is a widely adopted physical vapor deposition method for the creation of thin films of metal oxides. Magnetron co-sputtering has been successfully applied to deposit thin films composed of mixed copper and titanium oxides ((CuTi)Ox) through the simultaneous sputtering of metallic copper and titanium targets mdpi.com. The precise elemental composition of the deposited film can be manipulated by carefully controlling process parameters, including the power supplied to each target and the composition of the sputtering atmosphere (e.g., the ratio of argon to oxygen) mdpi.com. Subsequent to deposition, annealing treatments are frequently performed to induce the formation of desired crystalline phases, such as anatase or various copper oxide phases, depending on the annealing temperature and the initial film composition mdpi.com. The use of sputtering targets containing both CuTiO₃ and other titanate materials, like CaTiO₃, has also been investigated for the purpose of producing films with graded or varied compositions, as demonstrated in the context of Calcium Copper Titanate thin films acs.orgnih.gov. Radio-frequency (RF) magnetron sputtering has been employed for depositing Calcium Copper Titanate thin films, where post-deposition annealing at temperatures up to 950 °C has been shown to influence the development of polycrystalline structures and the resulting surface morphology researchgate.net.

Mechanical Activation and Size Reduction Methodologies

Mechanical activation, particularly through techniques like ball milling, serves as a valuable approach for reducing the particle size of precursor materials. This size reduction increases the surface area and enhances the reactivity of the powders, often enabling synthesis to occur at lower temperatures compared to conventional methods openaccessjournals.comresearchgate.net. In the realm of titanate synthesis, mechanical alloying has been effectively utilized to produce nanocrystalline Calcium Copper Titanate powders bilkent.edu.tr. This process can induce the amorphization of the starting crystalline materials, with subsequent thermal treatment promoting the formation of the desired titanate phase bilkent.edu.tr. The duration of the milling process is a critical factor that influences both the rate at which particle size is reduced and the distribution of particle sizes within the powder bilkent.edu.tr. For example, extended milling times, such as 256 hours, have been reported to yield semi-spherical Calcium Copper Titanate particles with an average size of approximately 20 nm bilkent.edu.tr. Mechanical activation also plays a significant role in solid-state synthesis routes, where precursor materials like calcium carbonate, copper oxide, and titania are mechanically mixed and reduced in size before undergoing high-temperature annealing researchgate.netmaterialsciencejournal.org. The milling time in such processes can also affect the phase purity of the final product materialsciencejournal.org.

Morphology Control in Copper(II) Titanate Synthesis

Controlling the morphology of Copper(II) Titanate is paramount for optimizing its functional properties and performance in various applications. Different synthesis methods provide distinct levels of control over the shape and size of the resulting CuTiO₃ particles and nanostructures.

Nanoparticle Synthesis and Size Control

The synthesis of CuTiO₃ nanoparticles with controlled dimensions is achievable through several chemical synthesis routes, including both sol-gel and hydrothermal methods jetir.orgontosight.ai. The sol-gel process, which involves the formation of a gel through the hydrolysis and condensation of precursors in a liquid medium, is particularly well-suited for producing uniform nanoscale particles with precisely regulated properties jetir.orgazonano.com. A typical step following gel formation is calcination, usually conducted at temperatures ranging from 500°C to 800°C, to obtain the crystalline oxide powder jetir.org. The sol-gel method offers considerable tunability, allowing researchers to engineer nanoparticles with tailored properties by adjusting key reaction parameters such as precursor concentration, reaction temperature, and time azonano.comobrien-research.org. For instance, in sol-gel synthesis, manipulating the aging temperature and duration can lead to the formation of larger, more ordered crystals researchgate.net. Analysis using X-ray diffraction (XRD) has indicated that the crystallite size of CuTiO₃ synthesized via the sol-gel method can be controlled, with reported sizes around 81-84 nm jetir.org.

Hydrothermal synthesis represents another effective method for producing high-purity nanoparticles. This technique involves conducting chemical reactions in aqueous solutions under elevated pressure and temperature conditions ontosight.aiopenaccessjournals.com. The hydrothermal method is particularly advantageous for applications in nanotechnology due to its ability to yield fine, crystalline powders openaccessjournals.com. The temperature and duration of the hydrothermal treatment are critical parameters that significantly influence the characteristics of the resulting particles researchgate.net.

Beyond sol-gel and hydrothermal methods, other techniques relevant to the synthesis of metal oxide nanoparticles, and potentially applicable to CuTiO₃, include the thermal decomposition of precursors at high temperatures (calcination or pyrolysis) and methods that utilize alternative energy sources, such as sonochemical or electrochemical approaches. These methods can facilitate the synthesis of nanoparticles with uniform and small sizes acs.org. The size of nanocrystals produced can be controlled by factors including the synthesis temperature, the duration of the growth phase, and the rate of addition of reactants obrien-research.org.

Nanotube and Nanobelt Formation

While the direct synthesis of pure CuTiO₃ nanotubes or nanobelts is not explicitly detailed in the available search results, the formation of titanate nanotubes and nanobelts, which can subsequently be modified or combined with copper or copper oxides, has been reported. Titanate nanotubes (TiNTs) are commonly prepared through the hydrothermal treatment of TiO₂ powder in strongly alkaline solutions, typically followed by an acid washing step acs.orgresearchgate.netmdpi.com. This process involves a structural transformation of the initial TiO₂ into layered titanate structures, which then undergo rolling to form tubular morphologies mdpi.comgoogle.com. The specific morphology and dimensions of the resulting titanate nanotubes are influenced by the temperature and duration of the hydrothermal synthesis mdpi.com.

Copper or copper oxides can be incorporated into or associated with titanate nanotubes and nanobelts through various techniques. For example, copper elements have been successfully doped into the structure of titanate nanotubes google.com. Networks composed of copper oxide-titanate nanobelts (CuO/TiNBs) have been fabricated using a two-step process involving polyelectrolyte-assisted synthesis and assembly . Furthermore, a combination of sputtering and subsequent annealing has been employed to deposit copper oxide layers onto the surface of TiO₂ nanorods nih.gov. These composite nanostructures, while not exclusively CuTiO₃, illustrate viable strategies for creating one-dimensional nanomaterials that incorporate both copper and titanium oxides.

Thin Film Growth and Microstructure Management

The synthesis of Copper(II) Titanate (CuTiO₃) thin films with controlled microstructure is crucial for tailoring their functional properties for various applications. Different deposition techniques are employed, each offering distinct advantages in controlling film thickness, crystallinity, orientation, and surface morphology. The choice of synthesis method and processing parameters significantly impacts the resulting microstructure, which in turn dictates the electrical, optical, and catalytic performance of the thin film.

Several methods have been successfully utilized for the fabrication of metal oxide thin films, including CuTiO₃. These techniques can broadly be categorized into physical vapor deposition (PVD) and chemical deposition methods. PVD techniques like pulsed laser deposition (PLD) and sputtering are known for their ability to produce crystalline films with precise stoichiometry transfer from the target material mdpi.comrsc.orgnih.goveuropean-mrs.com. Chemical methods such as sol-gel synthesis and metal-organic chemical vapor deposition (MOCVD) offer advantages in terms of cost-effectiveness, large-area deposition, and control over chemical composition at the molecular level mdpi.comingentaconnect.comjetir.orgacs.orgscielo.brresearchgate.net.

Sol-Gel Synthesis and Spin Coating:

The sol-gel method is a versatile chemical route for preparing CuTiO₃ thin films. This technique typically involves dissolving copper and titanium precursors in a solvent to form a solution (sol), followed by hydrolysis and condensation reactions to produce a gel. This gel can then be deposited onto a substrate using techniques like spin coating ingentaconnect.comjetir.orgresearchgate.net. Spin coating is advantageous for depositing uniform thin films ingentaconnect.com. The deposited gel is subsequently calcined at elevated temperatures to form the crystalline CuTiO₃ film jetir.org.

Research has demonstrated the preparation of CuTiO₃ thin films using the sol-gel technique with precursors such as Cu(CH₃COO)₂·4H₂O and Ti[OCH(CH₃)₂]₄ ingentaconnect.com. The molar ratio of precursors and the heating conditions during gel formation and drying influence the final material. For instance, a solution with a Cu:Ti molar ratio of 1:1 heated under reflux at 80°C for 4 hours can form a gel which is then dried at 150°C ingentaconnect.com. Thin films can be deposited on substrates like glass slides using a photo resist spinner at controlled speeds, such as 4000 rpm, followed by drying ingentaconnect.com.

The annealing temperature after deposition is a critical parameter in controlling the microstructure and crystallinity of sol-gel derived films. Studies on other titanates, like SrTiO₃, prepared by sol-gel methods, highlight how annealing temperature affects the formation of crystalline phases and grain size mdpi.com. For CuTiO₃, calcination temperatures between 500°C and 800°C are typically used to achieve the crystalline phase jetir.org. SEM analysis of sol-gel synthesized CuTiO₃ has revealed diverse particle morphologies, including spherical, plate-like, or irregular shapes, depending on the specific synthesis conditions jetir.org. Agglomeration of nanoparticles is a common microstructural feature in sol-gel derived materials due to high surface energy, and excessive agglomeration can impact material properties jetir.org.

Sputtering:

Sputtering is a PVD technique where atoms are ejected from a target material by bombardment with energetic ions and then deposited onto a substrate to form a thin film mdpi.com. This method allows for control over film thickness and can produce dense films mdpi.com. Radio-frequency (RF) sputtering has been used to deposit related titanate films, and the deposition parameters, including RF power, sputtering time, and temperature, influence the film's microstructure and properties mdpi.com. While specific detailed studies on RF sputtering of pure CuTiO₃ thin films were not extensively found, research on related calcium copper titanate (CaCu₃Ti₄O₁₂) thin films deposited by RF sputtering demonstrates the importance of growth conditions and annealing in achieving desired crystalline structure and morphology dntb.gov.uaresearchgate.net. Post-deposition annealing treatments are often necessary to induce crystallization and control the microstructure of sputtered films researchgate.net.

Pulsed Laser Deposition (PLD):

Microstructure Characterization:

Characterization techniques are essential for understanding and controlling the microstructure of CuTiO₃ thin films. X-ray Diffraction (XRD) is commonly used to identify the crystalline phases present and determine crystallographic orientation and lattice parameters jetir.orgscielo.brresearchgate.netresearchgate.netconicet.gov.ar. Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) provide insights into the surface morphology, particle size, and film roughness ingentaconnect.comjetir.orgscielo.brscielo.org.mxconicet.gov.arresearchgate.net. Transmission Electron Microscopy (TEM) can offer more detailed information about the film's nanostructure, including grain boundaries and defects nih.govresearchgate.net. Techniques like Energy-Filtered TEM (EF-TEM) and X-ray Energy Dispersive (EDX) analysis in TEM mode can provide elemental distribution information at the nanoscale, which is crucial for understanding compositional homogeneity and segregation researchgate.net.

Microstructure-Property Relationships:

The microstructure of CuTiO₃ thin films directly influences their functional properties. For example, the morphology and size of particles in sol-gel derived films can affect their electrical and dielectric behavior jetir.org. In related materials, grain boundaries and defects have been shown to play a significant role in electrical properties conicet.gov.arnih.gov. Controlling grain size and orientation through optimized deposition and annealing conditions is critical for achieving desired performance in applications such as sensors and electronic devices jetir.orgresearchgate.net. The presence of secondary phases, such as TiO₂ and CuO, can also impact the film's properties conicet.gov.ar.

Data from Research Findings:

Research on related titanate thin films provides insights into the parameters and outcomes of thin film growth and microstructure management. For instance, studies on CaCu₃Ti₄O₁₂ thin films deposited by continuous composition-spread sputtering showed that a slightly off-stoichiometric composition with a Ca:Cu:Ti ratio of 0.9:3.2:4.3 exhibited a high dielectric constant of 781 at 100 kHz nih.govacs.orgacs.org. This was attributed to factors like bulk doping, chemically modified grain boundaries, and lowered electrode-sample interface resistance nih.gov.

Studies on sol-gel-processed SrTiO₃ thin films demonstrated that annealing temperature significantly affects grain size and energy storage performance mdpi.com. Films annealed at 650°C showed a flat surface with densely packed nanograins and exhibited a high energy density of 55 J/cm³ and an efficiency of 94.7% at 6.5 MV/cm mdpi.com. The thickness of the SrTiO₃ and Pt layers in this study were approximately 300 nm and 350 nm, respectively mdpi.com.

These examples, while for related titanates, illustrate the level of detail and the types of data obtained in studies focused on thin film growth and microstructure management, which are relevant to the synthesis of CuTiO₃ thin films. The ability to control the deposition process parameters is key to manipulating the film's microstructure and, consequently, its performance in target applications.

Advanced Structural and Microstructural Elucidation of Copper Ii Titanate

Crystallographic Analysis of CuTiO3 Phases

Crystallographic analysis using techniques like XRD is fundamental to determine the atomic arrangement and crystalline phases present in CuTiO3.

X-ray Diffraction (XRD) Studies and Rietveld Refinement

XRD is a primary technique for identifying the crystalline phases and determining structural parameters of materials like CuTiO3. The diffraction pattern, which shows prominent peaks at specific 2θ values, indicates a crystalline material with well-defined atomic arrangements. jetir.org Comparing these observed peaks with standard references from databases like the ICDD helps confirm the phase of CuTiO3. jetir.org

Rietveld refinement is a powerful full-profile XRD analysis method used to refine crystal structures and perform quantitative phase analysis. rruff.info, lucideon.com, icdd.com It involves fitting a theoretical diffraction pattern to the experimental data by refining various parameters, including crystal structure parameters, scale factors, peak profiles, and background. rruff.info, thraceanzeolite.gr This method allows for more precise quantitative phase analysis compared to traditional techniques that rely on single-peak intensities, which can be affected by peak overlaps and preferred orientation. rruff.info, lucideon.com While the provided search results discuss Rietveld refinement in the context of other titanates like CaTiO3 and SrTiO3, and generally explain the technique, specific detailed Rietveld refinement data for CuTiO3 phases were not extensively detailed in the snippets. researchgate.net, rruff.info, mdpi.com, osti.gov However, XRD results for CuTiO3 synthesized via the sol-gel method have shown significant diffraction peaks at 27.46° for the (110) plane and 54.35° for the (220) plane. jetir.org

The Scherrer equation, D = Kλ / (βCosθ), is commonly used with XRD data to estimate the crystallite size (D), where K is the Scherrer constant, λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the peak in radians, and θ is the Bragg angle. jetir.org, jetir.org For CuTiO3 synthesized via sol-gel, crystallite sizes of approximately 81.72 nm for the peak at 27.46° and around 83.60 nm for the peak at 54.35° have been reported. jetir.org

Space Group Determination and Lattice Parameter Analysis (e.g., Orthorhombic CuTiO3)

The crystal structure of CuTiO3 can exist in different phases, including orthorhombic, monoclinic, cubic, and rhombohedral, depending on the synthesis method and conditions. jetir.org, rsc.org, osti.gov, ingentaconnect.com, researchgate.net

Studies have indicated that CuTiO3 synthesized via the sol-gel method often exhibits an orthorhombic structure. jetir.org The likely crystallographic planes for this orthorhombic phase have been identified based on XRD peak positions, such as 27.46° corresponding to the (110) plane and 54.35° corresponding to the (220) plane. jetir.org The calculated interplanar spacings (d-spacing values) for these planes were reported as 0.324 nm for the (110) plane and 0.249 nm for the (220) plane. jetir.org

Other studies have reported different crystal structures for CuTiO3. For instance, a monoclinic structure has been indicated based on XRD analysis in one study. rsc.org Cubic perovskite structures have also been reported, crystallizing in the cubic Pm-3m space group with specific bond lengths (Ti–O bond lengths of 1.93 Å and Cu–O bond lengths of 2.72 Å). osti.gov Another reported cubic phase was observed in (Al0.2La0.8TiO3) + (x) (CuTiO3) nanocomposites for certain compositions. researchgate.net A tetragonal P4/mmm space group has also been described for CuTiO3, with Ti4+ bonded to six O2- atoms forming corner-sharing octahedra and Cu2+ bonded in a square co-planar geometry to four O2- atoms. osti.gov Additionally, rhombohedral structures have been assigned to CuTiO3 in TiO2/CuTiO3 nanocomposites. researchgate.net

The determination of the space group and lattice parameters is crucial as these structural details directly influence the material's properties. While specific lattice parameter values for orthorhombic CuTiO3 were not consistently available across the provided snippets, the existence of different phases and their associated space groups (orthorhombic, monoclinic, cubic Pm-3m, tetragonal P4/mmm, rhombohedral) highlights the structural polymorphism of CuTiO3. jetir.org, rsc.org, osti.gov, osti.gov, researchgate.net

Microscopic Characterization of CuTiO3

Microscopic techniques provide visual information about the surface morphology, particle size, and internal nanostructure of CuTiO3.

Scanning Electron Microscopy (SEM) for Surface Morphology

Scanning Electron Microscopy (SEM), including Field Emission Scanning Electron Microscopy (FESEM), is widely used to characterize the surface morphology of CuTiO3. jetir.org, rsc.org, researchgate.net, researchgate.net, researchgate.net, jetir.org SEM images reveal key microstructural features such as particle shape, size distribution, and agglomeration. jetir.org

The morphology of CuTiO3 particles can vary significantly depending on the synthesis method, with reported shapes including spherical, plate-like, irregular, nanosheets, nanospheres, and hexagonal nanorods. jetir.org, ingentaconnect.com, researchgate.net Agglomeration is a common feature observed in SEM images of CuTiO3 nanostructures due to high surface energy. jetir.org Excessive agglomeration can negatively impact properties, such as dielectric performance. jetir.org

SEM analysis also provides information about particle or grain size. For sol-gel synthesized CuTiO3, SEM images confirmed particle sizes around 80 to 85 nm, which aligned with crystallite size estimations from XRD. jetir.org In other studies, SEM showed well-defined grains with uniform structure, with average grain sizes varying depending on the composition and synthesis method. jetir.org

Transmission Electron Microscopy (TEM) for Nanostructure Analysis

Transmission Electron Microscopy (TEM) is employed to analyze the internal nanostructure of CuTiO3, providing information beyond surface details. rsc.org, researchgate.net, researchgate.net, researchgate.net, arxiv.org, researchgate.net TEM studies can reveal the shape and size of nanoparticles and provide insights into their aggregation behavior. researchgate.net For example, TEM has shown spherical shapes for certain CuTiO3 samples. researchgate.net

TEM, often coupled with techniques like Selected Area Electron Diffraction (SAED), can also provide crystallographic information at the nanoscale, complementing XRD data. rsc.org, researchgate.net While specific detailed TEM analyses of CuTiO3 nanostructure were not extensively provided in the snippets beyond general descriptions of its application and observed particle shapes and aggregation, TEM is a standard tool for understanding the morphology and structure of nanomaterials. rsc.org, researchgate.net, researchgate.net, researchgate.net, arxiv.org, researchgate.net

High-Resolution Transmission Electron Microscopy (HRTEM) for Lattice Imaging

High-Resolution Transmission Electron Microscopy (HRTEM) provides atomic-scale resolution, allowing for the direct visualization of crystal lattices and defects. rsc.org, researchgate.net, mdpi.com, mdpi.com, aps.org HRTEM is particularly useful for analyzing lattice fringes, identifying crystallographic planes, and studying structural features like dislocations. researchgate.net, mdpi.com

HRTEM studies on CuTiO3 have been reported, showing irregular sphere-like morphology. rsc.org In TiO2/CuTiO3 nanocomposites, HRTEM images were used to characterize the nanostructure. researchgate.net Although detailed HRTEM lattice images specifically of CuTiO3 were not widely available in the provided snippets, the technique is capable of revealing interplanar spacing and lattice arrangements. For example, in a study on CoTiO3 (a related titanate), HRTEM showed a spacing of 0.27 nm corresponding to the (104) lattice planes. researchgate.net HRTEM, combined with techniques like Fast Fourier Transform (FFT), allows for the analysis of the reciprocal space and reconstruction of lattice images. mdpi.com

Atomic Force Microscopy (AFM) for Surface Topography and Grain Studies

Atomic Force Microscopy (AFM) is a powerful tool for obtaining high-spatial-resolution images and investigating the nanomechanical properties of materials, including surface topography and grain structure. nih.govnih.gov AFM operates by using a sharp tip attached to a cantilever to scan the sample surface, detecting forces and displacement. nih.govmdpi.com This technique is particularly advantageous as it can be applied in various environments, including air and liquids, and requires minimal sample preparation compared to techniques like scanning electron microscopy (SEM) which typically require vacuum. mdpi.com Beyond simple topography, AFM allows for the measurement of physical parameters such as elastic properties and surface charges. mdpi.com

While direct AFM studies specifically on the surface topography and grain studies of CuTiO3 are not extensively detailed in the provided search results, related titanate materials like strontium titanate (SrTiO3) and bismuth copper titanate (BCTO) demonstrate the applicability of AFM in this area. AFM has been used to investigate the surface texture and grain size in doped BCTO ceramics, revealing that doping can influence the average grain size. researchgate.net For SrTiO3 nanoparticles, AFM has been employed to map tip-sample interaction forces on nanoparticle facets, providing insights into surface characteristics at different pH levels. researchgate.net These examples highlight AFM's capability to provide detailed surface information relevant to understanding the microstructure of complex oxides like CuTiO3.

Vibrational Spectroscopy of Copper(II) Titanate

Vibrational spectroscopy techniques, such as Fourier Transform Infrared (FTIR) and Raman spectroscopy, are essential for probing the molecular vibrations and phonon modes within a material, providing information about its chemical bonds and crystal structure.

Fourier Transform Infrared (FTIR) Spectroscopy of Bond Vibrations

FTIR spectroscopy is based on the absorption of infrared radiation by molecular vibrations that create a dipole moment. mdpi.comwikipedia.org It is a widely used technique for identifying functional groups and studying the internal molecular structures of materials. mdpi.comupc.edu FTIR can provide detailed information about molecular bonds and functional groups. mdpi.com

Studies on CuTiO3 and related titanates have utilized FTIR to identify characteristic bond vibrations. For synthesized CuTiO3 nanoparticles, FTIR spectra have shown absorption bands related to the stretching vibrations of metal-oxygen bonds. Specifically, peaks below 800 cm⁻¹ are often assigned to Ti-O stretching vibrations. sid.ir Bands at 680 and 509 cm⁻¹ have been identified as representing Ti-O stretching vibrations corresponding to the formation of copper titanate. sid.ir In the context of Cu-Co3O4 nanocrystals, FTIR spectra indicated absorption bands from the stretching vibration of metal-oxygen bonds. researchgate.net For calcium titanate (CaTiO3), which shares structural similarities with CuTiO3, FTIR studies have identified bands in the region of 416-460 cm⁻¹ attributed to Ti-O-Ti bending modes and bands in the region of 515-570 cm⁻¹ attributed to Ti-O stretching vibrations. iaea.org Broad bands around 710 cm⁻¹ and 570 cm⁻¹ in CaTiO3 sintered at 1000°C were also assigned to Ti-O stretching vibrations of the TiO6 cluster, with a band at 527 cm⁻¹ assigned to Ti-O stretching vibration. iaea.org

These findings indicate that FTIR spectroscopy is a valuable tool for confirming the formation of CuTiO3 and characterizing the specific metal-oxygen bond vibrations within its structure.

Raman Spectroscopy of Phonon Modes

Raman spectroscopy is a complementary vibrational technique that probes phonon modes, providing insights into the crystal lattice dynamics and structure. It detects subtle molecular vibrations of molecules with polarizability. mdpi.com

While direct Raman spectra of CuTiO3 are not extensively detailed in the provided results, studies on related titanates and copper oxides offer relevant context. Raman spectroscopy has been used to characterize copper oxides like CuO and Cu4O3, identifying characteristic bands related to their vibrational modes. For CuO (tenorite), characteristic Raman bands are observed at approximately 297 cm⁻¹, with weaker bands at 342 cm⁻¹ and around 597 cm⁻¹. researchgate.net Cu4O3 has been observed at 535 cm⁻¹. researchgate.net In the case of Cu2O, a pristine crystal theoretically allows one Raman-active phonon mode, T2g, located at 515 cm⁻¹. researchgate.net

For simple perovskites like CaTiO3, Raman spectroscopy reveals information about the orthorhombic structure and its phonon modes. researchgate.net Studies on CaTiO3 have identified multiple Raman modes in the range of 177 to 808 cm⁻¹, attributed to the orthorhombic structure. researchgate.net Specific bands in CaTiO3 at around 641 cm⁻¹ have been assigned to the Ti-O symmetric stretching vibration, while bands at 470 and 494 cm⁻¹ are assigned to Ti-O torsional modes. researchgate.net

The application of Raman spectroscopy to CuTiO3 would similarly provide a fingerprint of its crystal structure and the vibrational behavior of its constituent atoms, allowing for the identification of specific phonon modes and structural characteristics.

Elemental and Chemical State Analysis of CuTiO3

Techniques for elemental and chemical state analysis are crucial for determining the composition of CuTiO3 and understanding the oxidation states of its constituent elements, which can significantly influence its properties.

Energy Dispersive X-ray Spectroscopy (EDX/EDS)

Energy Dispersive X-ray Spectroscopy (EDX or EDS) is a powerful analytical technique for determining the elemental composition of materials. bruker.commdpi.com It is often coupled with electron microscopy techniques like SEM or TEM to provide elemental analysis at high spatial resolution. bruker.com EDX provides information on the elemental distribution and can confirm the presence of specific elements in a sample. mdpi.comrsc.org

EDX analysis has been widely applied in studies involving CuTiO3 and related materials to confirm their elemental composition and stoichiometry. EDX examinations have been used to verify the existence of Ti, O, and Cu in synthesized CuTiO3 perovskites, confirming the presence of the expected components. rsc.org In studies involving copper-titanium-oxide solid solutions or composite films, EDX analysis has been used to confirm the presence of the oxide layer and the elemental composition. mdpi.comdiva-portal.org For bismuth copper titanate ceramics, EDX spectra have shown all the chemical elements of the prepared composition, confirming the stoichiometry and purity of the synthesized material. researchgate.net

EDX is therefore a standard technique for verifying the elemental makeup of CuTiO3 samples and assessing their purity and compositional homogeneity.

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemistry

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that provides information about the elemental composition and chemical states of elements within the top few nanometers of a material's surface. wikipedia.org XPS can identify the elements present and determine their oxidation states and bonding environments. wikipedia.org

XPS has been employed to study the surface chemistry of CuTiO3 and related copper-titanium oxide systems. XPS analysis can confirm the oxidation state of each element in its appropriate state. researchgate.net For calcium copper titanate (CaCu3Ti4O12), XPS studies have indicated that copper and calcium atoms display a +2 oxidation state, while titanium atoms are in the Ti(IV) state. researchgate.net XPS spectra of the Cu 2p region can be complex due to shake-up structures for Cu(II) species and overlapping binding energies for Cu metal and Cu(I). surfacesciencewestern.com However, analysis of the Cu 2p spectra, often involving curve-fitting, can provide insights into the presence of Cu(II) and other copper species on the surface. researchgate.netsurfacesciencewestern.com XPS is also valuable for studying surface oxidation and the chemical changes that occur on the surface of copper-containing materials upon exposure to different environments. chalcogen.ro

Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES) for Compositional Analysis

Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES), also known as ICP-OES (Inductively Coupled Plasma Optical Emission Spectrometry), is a widely used analytical technique for determining the elemental composition of samples. libretexts.orgdrawellanalytical.comderingerney.comsgs-institut-fresenius.descholarsresearchlibrary.com It is particularly valuable for the quantitative analysis of metals and metalloids across a broad range of concentrations, from major components to trace levels. deringerney.comsgs-institut-fresenius.descholarsresearchlibrary.comhoriba.com The principle involves introducing a sample into a high-temperature plasma, typically generated from argon gas, which excites the atoms and ions within the sample. libretexts.orgdrawellanalytical.comderingerney.comsgs-institut-fresenius.descholarsresearchlibrary.comhoriba.com As these excited species return to lower energy states, they emit photons at characteristic wavelengths. libretexts.orgdrawellanalytical.comderingerney.comsgs-institut-fresenius.descholarsresearchlibrary.com The intensity of the emitted light at specific wavelengths is directly proportional to the concentration of the corresponding element in the sample, allowing for precise quantitative analysis after calibration with reference standards. libretexts.orgderingerney.comsgs-institut-fresenius.dehoriba.com

For the compositional analysis of solid materials like Copper(II) Titanate (CuTiO₃), the sample typically requires digestion to bring the constituent elements into a soluble form suitable for introduction into the ICP-AES system. libretexts.orgthermofisher.com Acid digestion is a common method, often involving strong acids such as nitric acid (HNO₃) and hydrofluoric acid (HF), sometimes assisted by microwave digestion to ensure complete dissolution of the sample matrix. thermofisher.comosti.govmdpi.com The resulting solution is then nebulized to create a fine aerosol, which is transported into the plasma. sgs-institut-fresenius.dehoriba.comthermofisher.com

ICP-AES has been employed in studies involving copper-based titanate materials to confirm their elemental composition and determine the molar ratios of the constituent metals. researchgate.net For instance, in the characterization of copper-based titanate intercalation electrode materials, ICP-AES was utilized alongside techniques like X-ray diffraction (XRD) and electrochemical methods. researchgate.net While specific detailed data tables solely focused on the precise elemental composition of stoichiometric CuTiO₃ determined by ICP-AES were not extensively available in the immediate search results, the technique is routinely applied to titanate-supported copper materials and copper-iron alloys to quantify the metal content. mdpi.comresearchgate.netrsc.org Studies on copper-iron alloy samples, for example, have used ICP-AES to validate the elemental composition, showing good agreement with expected values. mdpi.com

The application of ICP-AES to copper-titanate composites, such as cadmium titanate–copper ferrite (B1171679) nanocomposites, demonstrates its utility in determining the loading amount of the copper-containing component within the composite structure. rsc.org In one study, ICP-AES results indicated the loading amount of CuFe₂O₄ in a CdTiO₃/CuFe₂O₄ nanocomposite was estimated to be 38 wt%. rsc.org

The following table illustrates the general type of elemental composition data that would be obtained for a material analyzed by ICP-AES, based on the elements present in Copper(II) Titanate:

Element	Expected Stoichiometric Ratio (Cu:Ti:O)	Typical Measurement Unit
Copper (Cu)	1	wt% or atomic %
Titanium (Ti)	1	wt% or atomic %
Oxygen (O)	3	Determined by difference or other methods

Note: ICP-AES primarily measures metallic and some non-metallic elements; oxygen content is typically determined by stoichiometry or other analytical techniques.

Research findings using ICP-AES on related materials underscore its capability to provide quantitative data on copper and titanium content, which is crucial for understanding the synthesized product and comparing it to the intended stoichiometry of Copper(II) Titanate. mdpi.comresearchgate.netrsc.org The accuracy and precision of ICP-AES make it a valuable tool in the advanced characterization of the elemental composition of complex materials like copper titanates. deringerney.comscholarsresearchlibrary.comhoriba.com

Investigations into the Electronic Structure and Charge Transport Phenomena of Copper Ii Titanate

Band Structure Engineering in CuTiO3 Systems

The electronic band structure of a material dictates its electrical and optical behavior, determining properties such as conductivity and light absorption. CuTiO3 typically crystallizes in an orthorhombic structure, and its properties are significantly influenced by the arrangement of copper and titanium ions within this lattice. jetir.org

Research into related titanates, such as CaTiO3, highlights that the conduction band is primarily composed of Ti 3d states, while the valence band is formed by O 2p states. mdpi.com While specific detailed band structure calculations for CuTiO3 were not extensively found in the provided search results, studies on CuTiO3 thin films have estimated a direct band gap of approximately 4.3 eV. ingentaconnect.com

Band structure engineering, a key concept in semiconductor science, aims to tailor the electronic properties by modifying the material's composition or structure. This can involve techniques like elemental doping or forming solid solutions to tune the band gap and the energies of the band edges. nih.govarxiv.org Although direct examples of band structure engineering specifically in bulk CuTiO3 were not prominent, research on related TiO2-based materials demonstrates that doping with transition metals can introduce defect states within the band gap, thereby influencing the electronic structure and potentially extending light absorption into the visible range. edinst.comedinst.com This suggests that similar doping strategies could potentially be explored for modifying the band structure of CuTiO3. The synthesis method, such as the sol-gel technique used for CuTiO3, can also influence the material's structure and, consequently, its electronic properties. jetir.orgingentaconnect.com

Charge Carrier Generation and Recombination Dynamics

Charge carrier generation and recombination are fundamental processes in semiconductors that govern their performance in optoelectronic and photocatalytic applications. Carrier generation involves the creation of mobile charge carriers (electrons and holes), typically when electrons gain enough energy to move from the valence band to the conduction band. wikipedia.org Conversely, recombination is the process where these mobile carriers annihilate each other. wikipedia.org

In semiconductor materials, various recombination mechanisms can occur, including radiative and non-radiative processes such as Shockley–Read–Hall recombination, Auger recombination, and surface recombination. wikipedia.org Efficient charge separation and slow recombination rates are desirable for applications like photocatalysis and solar energy conversion.

While specific quantitative data on charge carrier generation and recombination rates solely for CuTiO3 were not widely available in the provided snippets, related studies offer valuable insights. In copper-modified TiO2, the presence of copper can significantly impact charge carrier transport and defect properties, leading to enhanced conductivity and photocurrent, implying altered generation and recombination dynamics. mdpi.comscilit.com Furthermore, the formation of heterojunctions involving CuTiO3, such as the CuTiO3/TiO2 type-I heterojunction, has been shown to effectively restrict the recombination of photogenerated carriers in TiO2, leading to improved device performance in UV photodetectors. acs.orgacs.org Techniques like time-resolved photoluminescence spectroscopy and transient photocurrent measurements are commonly employed to investigate the dynamics of charge carriers and assess the efficiency of their separation and transport. edinst.comedinst.comresearchgate.net

Electrical Conductivity Mechanisms in Copper(II) Titanate

Copper(II) Titanate exhibits semiconducting behavior. jetir.org The electrical conductivity in oxide materials like titanates can arise from various mechanisms, depending on factors such as temperature, frequency, and the material's microstructure.

Studies on related complex titanates, such as Calcium Copper Titanate (CaCu3Ti4O12, CCTO) and doped Calcium Titanate (CaTiO3), reveal several prevalent conduction mechanisms. These include electron hopping, often described by the small polaron hopping model, particularly at higher temperatures. worldscientific.comrsc.org At lower temperatures, variable range hopping (VRH) can become the dominant mechanism. rsc.orgresearchgate.net Other mechanisms like correlated barrier hopping and non-overlapping small polaron tunneling have also been identified in these related systems. researchgate.netresearchgate.net

In the context of CuTiO3 thin films used in gas sensing applications, the conduction process is electronic, and the surface resistance, which is monitored for sensing, is directly influenced by charge transfer processes occurring between the sensing film and the chemisorbed gases. ingentaconnect.com

Interface Engineering for Enhanced Charge Transfer

Interface engineering involves designing and modifying the interfaces between different materials to optimize charge carrier transfer across them. This is particularly important in composite materials and heterostructures for applications such as photocatalysis, solar cells, and sensors.

Forming heterojunctions with CuTiO3 has shown promise in enhancing charge transfer and improving device performance. For example, the creation of a CuTiO3/TiO2 type-I heterojunction has been demonstrated to improve response and recovery times in UV photodetectors by effectively managing charge carrier dynamics at the interface. acs.orgacs.org

Spectroscopic and Optoelectronic Characterizations of Copper Ii Titanate

Ultraviolet-Visible (UV-Vis) Spectroscopy and Band Gap Determination

UV-Vis spectroscopy is a widely used technique to investigate the electronic structure and optical band gap of semiconductor materials like CuTiO₃. thermofisher.com The absorption or reflectance spectra obtained from UV-Vis measurements provide information about the transitions between the valence band and the conduction band. thermofisher.com The band gap (), which is the energy separation between the top of the valence band and the bottom of the conduction band, is a critical parameter determining a semiconductor's electrical and optical properties. thermofisher.com

The optical band gap of CuTiO₃ and related copper titanates can be determined using methods such as the Tauc plot analysis, which relates the absorption coefficient to the incident photon energy. thermofisher.com Studies on TiO₂/CuTiO₃ nanocomposites integrated into sodium alginate polymers have shown broad absorption bands in the UV-Vis spectral region. researchgate.net In these nanocomposites, the optical band gap values were observed to decrease from 3.58 eV to 2.84 eV as the weight fraction of the TiO₂/CuTiO₃ component increased. researchgate.net This suggests that the presence of CuTiO₃ influences the electronic transitions and band gap of the composite material.

While specific band gap values for stoichiometric CuTiO₃ can vary depending on the synthesis method and morphology, related copper titanate systems like CaCu₃Ti₄O₁₂ (CCTO) also exhibit optical absorption that allows for band gap estimation. UV-Vis absorption spectroscopy measurements on structurally disordered CCTO powders have shown the presence of intermediate energy levels within the band gap. researchgate.net

Photoluminescence (PL) Spectroscopy and Defect Emission

Photoluminescence (PL) spectroscopy is a sensitive technique used to probe the electronic transitions and identify the presence of defects within the band gap of semiconductor materials. When a material is excited by light with energy greater than its band gap, electrons are promoted to the conduction band, leaving holes in the valence band. The subsequent recombination of these electron-hole pairs can result in the emission of light (photoluminescence). Emissions occurring at energies lower than the band gap energy are often attributed to radiative recombination involving defect states within the forbidden gap.

Studies on copper titanates, including CaCu₃Ti₄O₁₂ (CCTO), have revealed intense photoluminescence emission. cdmf.org.br, researchgate.net For CCTO-based films, two emission bands at approximately 554 nm and 800 nm were observed when excited with a 488 nm laser. conicet.gov.ar These emissions, measured at room temperature, have been attributed to complex vacancy clusters within the material. conicet.gov.ar Similarly, intense PL emission has been observed in Zr-doped calcium copper titanate powders, with the most intense emission obtained for samples calcined at 750 °C, showing a peak at 520 nm. cdmf.org.br

The photoluminescence emissions in perovskite materials like titanates are closely linked to their crystal structure and can be caused by disorders in the metal-oxygen polyhedra. cdmf.org.br Defects such as oxygen vacancies can introduce intermediary energy levels within the band gap, leading to PL emission. cdmf.org.br, researchgate.net Research suggests that the formation of amorphous clusters may introduce electronic levels in the forbidden gap, contributing to the observed PL behavior. researchgate.net The charge transfer involved in PL is not limited to the network former (TiO₆) but also includes network modifiers like CaO₂ and CuO. researchgate.net

The enhanced photocatalytic activity observed in 0.20 M CuTiO₃ perovskites has been partially attributed to the effective separation of photo-induced electron-hole pairs, a process related to the material's optical and electronic properties probed by techniques like PL. rsc.org

Spectroscopic Ellipsometry for Optical Constants

Spectroscopic ellipsometry (SE) is a powerful, non-destructive optical technique used to determine the dielectric function and, subsequently, the optical constants (refractive index 'n' and extinction coefficient 'k') of thin films and bulk materials as a function of wavelength or photon energy. horiba.com, mpie.de, horiba.com SE measures the change in the polarization state of light upon reflection from a sample. horiba.com The measured parameters, Psi (ψ) and Delta (Δ), are related to the ratio of the complex Fresnel reflection coefficients for p-polarized and s-polarized light. horiba.com

To obtain the optical constants and thickness of a thin film using SE, a model-based approach is employed. horiba.com A structural model representing the sample layers (e.g., substrate, thin film, surface roughness) is constructed, and appropriate dispersion models (e.g., Tauc-Lorentz oscillators) are used to describe the dielectric function of each layer. horiba.com, csic.es The model parameters are then fitted to the experimental ψ and Δ data. horiba.com

While specific spectroscopic ellipsometry data for stoichiometric CuTiO₃ is less commonly reported compared to related materials, the technique is applicable to copper titanate systems. For instance, SE has been utilized to investigate the dielectric characteristics of calcium copper titanate (CaCu₃Ti₄O₁₂) thin films. nih.gov SE can provide valuable insights into the refractive index, extinction coefficient, and dielectric constant of CuTiO₃ thin films, which are essential parameters for designing and optimizing optoelectronic devices. arxiv.org, csic.es The real part of the dielectric constant (εᵣ) is associated with the degree of polarization, while the imaginary part (εᵢ) provides information about energy losses within the material. csic.es

Non-linear Optical Properties of CuTiO₃ Systems

Non-linear optical (NLO) properties refer to a material's response to intense laser light, where the induced polarization is not linearly proportional to the electric field of the light. These properties are important for various applications, including second harmonic generation, optical switching, and optical limiting. While extensive research on the NLO properties of CuTiO₃ specifically is ongoing, studies on related titanates and copper-containing compounds provide relevant context.

Barium titanate (BaTiO₃), another perovskite titanate, is well-known for its significant NLO properties, including strong second harmonic generation and high third-order susceptibility. optica.org, researchgate.net The NLO properties of titanates can be influenced by their crystal structure, defects, and composition. zenodo.org, mdpi.com

In the context of copper titanates, the study of CuTiO₃ perovskites includes the investigation of their optical characteristics, which are fundamental to understanding their potential non-linear optical behavior. rsc.org Furthermore, calcium copper titanate (CaCu₃Ti₄O₁₂) has been shown to exhibit strong non-linear current-voltage behavior, which is related to its electrical and potentially non-linear optical responses. cdmf.org.br This non-ohmic behavior in CCTO has been attributed to electrostatic barriers formed at grain boundaries. cdmf.org.br

Magnetic Behavior and Spin Interactions in Copper Ii Titanate Systems

Antiferromagnetic and Ferromagnetic Ordering Investigations

In the family of 2D transition-metal-based ilmenene-like titanates, intrinsic antiferromagnetic coupling between the 3d magnetic metal atoms is the most commonly observed magnetic ground state. This arrangement involves the antiparallel alignment of neighboring spins, resulting in a net magnetic moment of zero in the absence of an external magnetic field.

However, theoretical studies show that Copper(II) Titanate is a notable exception. Unlike its counterparts, 2D CuTiO3 is predicted to exhibit ferromagnetic ordering. In a ferromagnetic material, the spin moments of neighboring atoms align in parallel, leading to a strong net magnetic moment and spontaneous magnetization below a critical temperature known as the Curie point. This distinct ferromagnetic behavior in CuTiO3, compared to the predominantly antiferromagnetic nature of other ilmenenes, makes it a material of interest for spintronic applications.

Superparamagnetic Phenomena in Nanostructured Copper Titanate

Scientific literature from the performed searches does not provide specific research findings on superparamagnetic phenomena in nanostructured Copper(II) Titanate. Superparamagnetism is a magnetic behavior observed in nanoparticles of ferromagnetic or ferrimagnetic materials, where the nanoparticles are single magnetic domains that behave like paramagnetic atoms with a very high magnetic moment.

Magnetization Studies and Magnetic Susceptibility Analysis

Magnetization and magnetic susceptibility are crucial measurements for characterizing the magnetic properties of a material. Magnetic susceptibility (χ) quantifies the degree to which a material becomes magnetized in an applied magnetic field. For ferromagnetic materials like 2D CuTiO3, the susceptibility is positive and large, indicating a strong attraction to magnetic fields. Above the Curie temperature, the material transitions to a paramagnetic state, where the long-range magnetic order is lost.

While theoretical calculations predict ferromagnetism in 2D CuTiO3, detailed experimental data from magnetization curves (M-H curves) and temperature-dependent magnetic susceptibility studies (χ-T curves) for pure Copper(II) Titanate are not extensively detailed in the available search results. Such studies would be essential to experimentally determine key magnetic parameters like the Curie temperature, saturation magnetization, and magnetic anisotropy.

Correlation between Crystal Structure and Magnetic Properties

A strong correlation exists between the crystal structure of Copper(II) Titanate and its magnetic properties. In its 2D ilmenene-like form, CuTiO3 undergoes structural distortions that are believed to have a Jahn-Teller origin. These distortions lead to an anisotropic structure where the in-plane lattice vectors are no longer equal.

Theoretical calculations for this distorted structure show that the chemical and magnetic unit cells coincide. This structural anisotropy is directly linked to the emergence of ferromagnetism. The specific lattice parameters for the distorted 2D CuTiO3 have been calculated, highlighting the structural basis for its unique magnetic ordering compared to other, more symmetric transition metal titanates.

Interactive Data Table: Calculated Lattice Parameters for 2D Copper(II) Titanate

Parameter	Value (Å)	Reference
Lattice Vector 'a'	10.44
Lattice Vector 'b'	10.21

Surface Chemistry, Defect Engineering, and Elemental Doping Studies in Copper Ii Titanate

Influence of Oxygen Vacancies and Grain Boundaries on CuTiO3 Properties

Defects within the crystal structure of titanate-based perovskites, such as oxygen vacancies and grain boundaries, are not mere imperfections but crucial determinants of the material's electronic and dielectric properties.

Oxygen Vacancies: Oxygen vacancies are point defects that arise from the absence of an oxygen atom in the crystal lattice. The formation energy of these vacancies is a critical parameter influencing their concentration and impact. In titanate perovskites, the creation of an oxygen vacancy introduces excess electrons that can become localized on neighboring titanium (Ti) or copper (Cu) ions, leading to a change in their oxidation states (e.g., Ti⁴⁺ to Ti³⁺). This process significantly alters the electronic structure, creating new energy states within the band gap. sciopen.comresearchgate.net

First-principles calculations on various ABO₃ perovskites show that the energy required to form an oxygen vacancy is influenced by the constituent cations and the crystal structure. aps.orggithub.io For copper-containing titanates, there is a strong chemical driving force for the association of impurity metal ions, like Cu, with oxygen vacancies, forming stable defect complexes (e.g., M_Ti - V_O). researchgate.netmaterialsmodeling.org These complexes can create local dipoles that affect ferroelectric and dielectric responses. Furthermore, the presence of oxygen vacancies can enhance photocatalytic activity by acting as trapping sites for photogenerated electrons, thereby promoting charge separation. scirp.org In iridium-doped calcium copper titanate (CCTO), a related complex perovskite, the colossal dielectric properties are linked to a low defect formation energy for oxygen vacancies, which in turn facilitates favorable adsorption of oxygen intermediates during catalytic reactions. nih.gov

Grain Boundaries: In polycrystalline materials like copper titanate ceramics, grain boundaries are the interfaces between individual crystallites. These regions are structurally and chemically distinct from the crystalline grain interior. In many complex titanates, such as CaCu₃Ti₄O₁₂ (CCTO), the grain boundaries are found to be insulating, while the grains themselves are semiconducting. tandfonline.com This heterogeneity leads to the formation of microscopic barrier layer capacitors at the grain boundaries, which is a primary reason for the colossal dielectric constants observed in these materials. tandfonline.comelsevierpure.com

The chemical composition at the grain boundaries can differ significantly from the bulk. For instance, in CCTO ceramics, copper, often in the form of CuO, can segregate to the grain boundaries during sintering. researchgate.net This segregation influences the grain boundary's electrical properties, such as its resistance and capacitance. researchgate.net The grain size also plays a critical role; a smaller grain size increases the total volume of grain boundaries, which can enhance grain boundary resistance and, in some cases, reduce dielectric loss. researchgate.netrsc.org The atmosphere during processing, such as nitrogen or oxygen, can also alter the grain boundary resistivity by orders of magnitude, likely by influencing the concentration of oxygen vacancies and the segregation of copper at these interfaces. elsevierpure.comresearchgate.net

Intercalation Chemistry of Copper Ions in Titanate Structures

The layered structure of certain titanates, such as sodium titanate (Na₂Ti₃O₇), provides two-dimensional interlayer spaces that are ideal for the intercalation of various ions, including copper(II) ions (Cu²⁺). This process involves inserting guest ions into the host lattice without fundamentally altering its crystal structure.

The intercalation of Cu²⁺ into titanate structures can be achieved through methods like ion exchange, where mobile ions within the host structure (e.g., Na⁺) are replaced by Cu²⁺ from an aqueous solution. This process is central to modifying the properties of titanates for specific applications. For example, copper-intercalated titanate materials have been developed for use as highly sensitive and selective enzymeless glucose sensors. tandfonline.com The electrochemical reduction of the intercalated Cu²⁺ ions creates active sites for the electrocatalytic oxidation of glucose. tandfonline.com

The coordination environment of the intercalated copper ions is crucial. Pulsed electron paramagnetic resonance (EPR) studies have provided strong evidence that Cu²⁺ species forming complexes between the titanate layers coordinate with the remaining host ions, such as Na⁺. In some cases, depending on the preparation method, copper may not only intercalate between the layers but also form CuO nanoparticles on the surface of the titanate nanostructures. researchgate.net

The electrochemical behavior of these materials is significantly influenced by the presence of intercalated copper. Studies on copper-intercalated sodium titanate nanotubes (Cu:NTO) have shown that the doped Cu²⁺ ions between the titanate layers can enhance activity for the hydrogen evolution reaction (HER) compared to undoped nanotubes. acs.org This highlights the potential of using intercalation chemistry to engineer the catalytic properties of titanate materials.

Doping Strategies and Their Impact on CuTiO3 Material Performance

Doping, the intentional introduction of impurities into a material, is a powerful strategy to tailor the electronic, optical, and catalytic properties of copper titanate and related perovskite oxides. proquest.com This can be achieved by substituting the primary cations (cationic doping) or anions (anionic doping).

Cationic Substitutions (e.g., Fe³⁺, Ca²⁺, Li⁺, K⁺, Ru, Mn)

Substituting cations at the A-site (e.g., Ca²⁺) or B-site (e.g., Ti⁴⁺) in the perovskite structure can induce significant changes in the material's properties.

Fe³⁺ Doping: The substitution of Ti⁴⁺ with Fe³⁺ acts as acceptor doping. In titanate-based perovskites, this can affect the dielectric properties, often leading to an increase in dielectric loss at high temperatures. dtic.mil In calcium titanate, however, Fe substitution has been found to decrease photocatalytic activity for the degradation of methylene (B1212753) blue, contrary to the effect seen in TiO₂. cureusjournals.com This is attributed to the formation of secondary phases that have poor photocatalytic performance. cureusjournals.com

Ca²⁺ Doping: In the context of CuTiO₃, Ca²⁺ is not a common dopant. It is a primary constituent of the widely studied CaCu₃Ti₄O₁₂ (CCTO), a related perovskite with a colossal dielectric constant. proquest.comresearchgate.net

Li⁺ and K⁺ Doping: Alkali metal ions like lithium and potassium can be pre-intercalated into layered titanate structures. This process influences the morphology, crystal structure, and electrochemical performance of the material in aqueous electrolytes.

Ru Doping: Substituting titanium with ruthenium has a dramatic effect on electrical properties. Studies on Ru-substituted CCTO (CaCu₃Ti₄⁻ₓRuₓO₁₂) show that replacing even one Ti atom with a Ru atom per unit cell can transform the material from a dielectric to a conductor while maintaining the cubic crystal structure. mdpi.com The increased conductivity is attributed to the electronic structure of Ru⁴⁺, where its 4d electrons contribute to conductivity via the Kondo mechanism. mdpi.com

Mn Doping: Manganese doping can significantly modify the photocatalytic properties of copper-titanium oxide systems. In Mn- and Cu-doped titania nanocomposites, the dopants can be finely dispersed on the surface of the titanium oxide support, enhancing the photocatalytic reduction of CO₂ to methanol. epa.gov The presence of Mn is believed to improve charge separation efficiency, which is crucial for photocatalysis. researchgate.net

The table below summarizes the observed impact of various cationic dopants on titanate-based materials.

Dopant	Host Material	Site of Substitution	Primary Impact	Reference(s)
Fe³⁺	Titanate Perovskites	Ti⁴⁺	Increases dielectric loss; can decrease photocatalytic activity.	dtic.milcureusjournals.com
Ru⁴⁺	CaCu₃Ti₄O₁₂	Ti⁴⁺	Transforms material from dielectric to conductive.	mdpi.com
Mn	Titania	Surface/Lattice	Enhances photocatalytic activity by improving charge separation.	epa.govresearchgate.net
Li⁺	CaCu₃Ti₄O₁₂	Ca²⁺	Modifies dielectric properties.	semanticscholar.org

Anionic Doping Effects

Substituting oxygen with other anions, such as nitrogen or fluorine, is another effective method to modify material properties.

Nitrogen Doping: Nitrogen atoms can be introduced into the titanate lattice, where they substitute for oxygen. This process is often accompanied by the formation of oxygen vacancies to maintain charge neutrality. scirp.org In copper-doped titanium oxide, plasma-nitridation releases oxygen atoms from the lattice, leading to the oxidation of Cu⁺ to Cu²⁺ and the creation of oxygen vacancies. While this co-doping can induce a red shift in the optical absorption edge, it has been observed to degrade visible-light photocatalytic activity, possibly because the newly formed CuO and oxygen vacancies act as recombination centers for photogenerated electron-hole pairs. scirp.org However, in other systems, nitrogen doping of carbon supports has been shown to stabilize copper nanoparticles, preventing sintering and enhancing catalytic activity. rsc.org

Fluorine Doping: Doping CCTO with fluorine anions (F⁻) has been shown to reduce the grain size and enhance the grain boundary resistance. researchgate.net This increased resistance at the grain boundaries is credited with significantly decreasing the dielectric loss tangent, which is a critical improvement for capacitor applications. researchgate.net

Adsorption Mechanisms on Copper(II) Titanate Surfaces

The surface of Copper(II) Titanate acts as the primary interface for catalytic and sensing applications. The adsorption of reactant molecules onto this surface is the initial and often rate-determining step in these processes. The efficiency of adsorption and subsequent surface reactions is governed by the material's surface area, morphology, and the presence of active sites.

In photocatalysis, the CuTiO₃ surface plays a crucial role in the degradation of organic pollutants. For instance, in the degradation of methylene blue (MB) dye under sunlight, CuTiO₃ perovskites with a high surface area exhibit superior photocatalytic activity. rsc.org The mechanism involves the generation of electron-hole pairs upon light absorption. These charge carriers migrate to the catalyst surface and react with adsorbed water and oxygen molecules to produce highly reactive hydroxyl radicals (•OH). rsc.org These radicals are powerful oxidizing agents that break down the organic dye molecules adsorbed on the catalyst surface. rsc.org Scavenger experiments have confirmed that hydroxyl radicals are the key species in this degradation process. rsc.org

The surface of copper-titanate nanocatalysts is also active in electrochemical reactions, such as the reduction of carbon dioxide (CO₂). acs.orgacs.org The titanate structure itself can facilitate strong adsorption of CO₂. acs.org When used as a catalyst, the copper-titanate surface provides active sites where CO₂ molecules adsorb and are subsequently converted into valuable chemical fuels. The specific coordination environment of copper at the surface and the stability of oxidized copper species under reaction conditions are critical factors that dictate the selectivity and efficiency of the CO₂ reduction reaction. acs.orgacs.org

Similarly, in CO oxidation, the interface between copper species and the titanate support provides highly active sites. sciopen.com The adsorption capacity for CO and the availability of surface oxygen are key factors responsible for the catalytic activity. The strong interaction between copper and the titanate support enhances the dispersion of the active copper species and stabilizes them, leading to improved catalytic performance. sciopen.com

Electrochemical Performance and Mechanistic Studies of Copper Ii Titanate

Electrocatalytic Activity and Reaction Mechanisms

The electrocatalytic activity of CuTiO3 and related copper-titanate materials has been explored for several important reactions. Copper and copper-based nanostructures are known for their unique adsorption properties towards crucial reaction intermediates, making them promising for various electrocatalytic conversions researchgate.net. The electrocatalytic activity observed in Cu-containing titanate nanostructures is not solely dependent on their chemical composition but is also significantly influenced by their physical and structural properties soton.ac.ukacs.org.

Studies have investigated copper titanate perovskites for the degradation of organic pollutants, demonstrating their electrocatalytic capabilities rsc.org. Furthermore, copper-based catalysts, including those related to titanates, are extensively studied for their role in reduction reactions such as nitrate (B79036) reduction and CO2 electroreduction, owing to their favorable kinetics and ability to suppress competing reactions like the hydrogen evolution reaction mdpi.comrsc.org.

Oxidation Reactions (e.g., Glucose Electrooxidation)

Copper-based titanate materials have shown promise in electrooxidation reactions, notably in the context of glucose sensing. Copper-based titanate intercalation electrode materials have been successfully utilized to fabricate enzymeless glucose sensors, exhibiting high sensitivity, rapid response, excellent stability, and good reproducibility in glucose determination nih.gov. The electrocatalytic response of such sensors has been found to be proportional to glucose concentration over a specific range nih.gov.

While direct studies on CuTiO3 for glucose electrooxidation are limited in the provided context, research on related copper-based modified electrodes highlights their catalytic effect on glucose oxidation researchgate.netrsc.org. In some photocatalytic systems, glucose oxidation has been shown to act as an electron donor, enhancing the efficiency of hydrogen production by consuming photogenerated holes oaepublish.com.

Reduction Reactions (e.g., Nitrate Reduction, CO2 Electroreduction)

Copper-titanate nanocatalysts have been investigated for the electrochemical reduction of carbon dioxide (CO2RR) soton.ac.ukacs.orgsoton.ac.uk. In these systems, the titanate framework has been shown to play a role in promoting the retention of oxidized copper species under reducing conditions, which is crucial for the CO2RR process acs.orgsoton.ac.uk. The specific chemical and structural nature of the catalyst generated during CO2RR electrolysis significantly impacts the activity and product selectivity soton.ac.ukacs.org.

Electrocatalytic nitrate reduction to ammonia (B1221849) is another area where copper-based catalysts, including those potentially related to titanates, have been widely explored mdpi.comrsc.orgnih.gov. The reaction mechanism for nitrate reduction is complex, involving multiple electron and proton transfer steps, ultimately leading to products like nitrogen and ammonia mdpi.comoaepublish.com. The direct pathway, commonly reported at lower nitrate concentrations, involves the adsorption of reactants and intermediates followed by electron transfer oaepublish.com. Copper's distinctive electronic structure is known to enhance the adsorption of nitrogen-containing intermediates sciopen.com.

Charge Transfer Kinetics at the Electrode-Electrolyte Interface

Understanding the charge transfer kinetics at the interface between the CuTiO3 electrode and the electrolyte is crucial for optimizing its electrochemical performance. Electrochemical impedance spectroscopy (EIS) is a valuable technique used to evaluate these charge transfer phenomena mdpi.com.

Inefficient charge transfer kinetics at electrode-electrolyte interfaces can pose significant limitations for achieving fast reaction rates and high performance in electrochemical devices nih.govchemrxiv.org. Research on various electrode materials has shown that the charge transfer kinetics can be enhanced through strategies such as electrode modification or the use of specific electrolytes nih.govresearchgate.netrsc.org.

For Cu-containing titanate systems, the specific chemical and structural characteristics of the catalyst influence the activity and selectivity, which is intrinsically linked to the efficiency of charge transfer soton.ac.ukacs.org. Strong interfacial interactions within composite materials involving copper titanate have been observed to facilitate easier charge transfer researchgate.net.

Stability and Long-Term Performance of CuTiO3 Electrodes

The stability and long-term performance of electrocatalyst materials are critical for practical applications. Copper-based titanate intercalation materials have demonstrated excellent stability during electrochemical processes, such as glucose determination nih.gov.

In the context of CO2 electroreduction, the stability of Cu-containing titanate nanostructures is influenced by factors including the specific nature of the copper-oxygen environment and the size of the catalyst particles acs.org. Studies on related copper oxide electrodes have indicated that their stability can be affected by the local balance of copper and oxygen elements mdpi.com.

Composite materials incorporating copper titanate, such as NiO/CuTiO3/ZnO heterojunctions, have shown stability and reusability in photocatalytic degradation processes researchgate.net. While not exclusively focused on electrochemistry, the observed structural stability in photocatalytic cycles suggests potential for electrochemical stability. Furthermore, related titanate-based composites have exhibited long-term stability over thousands of cycles in supercapacitor applications, indicating the potential for durable performance in electrochemical systems researchgate.net. Generally, metal oxides are known for their good corrosion resistance, which can contribute to stable performance over time amazonaws.com.

Electrochemical Impedance Spectroscopy (EIS) Analysis

Electrochemical Impedance Spectroscopy (EIS) is a powerful and widely used technique for investigating the electrical behavior of electrochemical systems, including those involving CuTiO3. EIS allows for the analysis of interfacial properties, charge transfer processes, and reaction kinetics at the electrode-electrolyte interface mdpi.comrsc.orgmdpi.com.

By applying an AC voltage perturbation and measuring the resulting AC current, EIS provides impedance data across a range of frequencies. This data is typically represented in Nyquist or Bode plots and can be fitted to equivalent electrical circuits that model the various electrochemical processes occurring at the electrode surface mdpi.com. This fitting provides quantitative information about parameters such as charge transfer resistance, double-layer capacitance, and electrolyte resistance.

EIS has been employed in studies involving copper titanate and related materials to gain insights into their electrochemical behavior. For instance, EIS analysis of CuTiO3 perovskites has provided information regarding the separation of photo-induced electron-hole pairs, which is relevant to photoelectrocatalytic applications rsc.org. EIS has also been used to study charge transfer resistance in related copper oxide electrodes mdpi.com and to evaluate charge transfer phenomena in titanium dioxide nanotube arrays, which are structurally related to titanates mdpi.com. These studies demonstrate the utility of EIS in understanding the complex interfacial processes that govern the electrochemical performance of copper titanate-based materials.

Photocatalytic Mechanisms and Reaction Kinetics of Copper Ii Titanate

Light Absorption and Electron-Hole Pair Generation in CuTiO3

The initial step in the photocatalytic process involving CuTiO3 is the absorption of light, which provides the necessary energy to excite electrons and generate electron-hole pairs. When CuTiO3 is irradiated with photons possessing energy equal to or greater than its band gap, electrons are promoted from the valence band (VB) to the conduction band (CB), leaving behind holes in the VB. americanelements.comnih.govereztech.comamericanelements.com The band gap energy of CuTiO3 has been reported to be approximately 3.0 eV or 2.99 eV. cgl.org.cn

Modification of titania with copper species, including the formation of copper titanates, can extend the light absorption range into the visible spectrum, thereby enhancing photocatalytic performance under visible light irradiation. attelements.com The introduction of dopants can create sub-bandgap states, enabling the absorption of lower-energy photons and facilitating visible light activity. americanelements.comfishersci.se Enhanced visible light harvesting capability is a notable feature in some Cu-based heterojunctions involving copper titanate. sscmaterials.com

Charge Separation and Migration Processes in Photocatalysis

Integrating copper species or forming heterojunctions with CuTiO3 has been shown to significantly enhance charge separation and minimize recombination rates. americanelements.comnih.govattelements.comsscmaterials.comnih.govwikipedia.orgnih.govamericanelements.comereztech.comchemicalbook.com This enhanced separation is often attributed to factors such as increased surface area and improved charge carrier mobility. wikipedia.org Studies investigating transient photocurrent responses provide insights into the dynamics of photo-excited carrier separation and migration within CuTiO3-based materials. chemicalbook.com The presence of internal electric fields within photocatalysts can also play a role in steering charge separation. americanelements.com

Co-catalyst Integration and Heterojunction Formation

The integration of co-catalysts and the formation of heterojunctions are effective strategies employed to enhance the photocatalytic performance of CuTiO3. nih.govattelements.com Copper species themselves can function as co-catalysts or participate in the formation of heterojunctions with other semiconductors, such as TiO2 or graphitic carbon nitride (g-C3N4). attelements.comnih.govamericanelements.comereztech.com

Heterojunction structures, including S-scheme and Z-scheme systems, are designed to facilitate efficient charge separation and transfer across the interface between the constituent materials. nih.govsscmaterials.comamericanelements.com Intimate interfacial contact and strong heterojunction interaction between CuTiO3 and other semiconductors have been demonstrated to significantly boost photocatalytic activity compared to the individual components. For instance, CuO has been shown to act as a co-catalyst in heterojunction systems aimed at enhancing photocatalytic reactions.

Photocatalytic Degradation Mechanisms (General)

The photocatalytic degradation of organic pollutants by CuTiO3 typically proceeds through the generation of highly reactive species, primarily hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O2⁻). americanelements.comwikipedia.org These potent oxidizing agents attack and decompose the organic molecules present in the environment. wikipedia.org

Scavenger experiments are commonly conducted to identify the specific reactive species responsible for the degradation process. wikipedia.org Research has proposed photocatalytic degradation mechanisms for specific pollutants, such as methylene (B1212753) blue dye, involving CuTiO3 perovskites. wikipedia.org Generally, photocatalytic degradation mechanisms involve the initial generation of electron-hole pairs upon light absorption, followed by the migration of these carriers to the catalyst surface where they participate in redox reactions to produce the reactive species that degrade the target pollutants. americanelements.com

Research findings on the photocatalytic degradation of methylene blue (MB) dye using CuTiO3 perovskites synthesized with varying molar ratios of Cu²⁺ demonstrate the influence of catalyst composition on efficiency. wikipedia.org The degradation efficiency was observed to increase with increasing concentration of Cu in the crystallite lattice of CuTiO3. For example, under sunlight irradiation, the degradation percentage of MB dye after 90 minutes increased with higher CuTiO3 concentrations used in the synthesis.

The enhanced photocatalytic activity observed with higher CuTiO3 concentrations was primarily attributed to factors such as increased surface area, effective separation of photo-induced electron-hole pairs, and the generation of highly active hydroxyl radical species. wikipedia.org

Photoelectrocatalysis Investigations

Photoelectrocatalysis combines photocatalysis with an applied electric field to further enhance catalytic efficiency. nih.govsscmaterials.comchemicalbook.com Investigations into the photoelectrocatalytic properties of CuTiO3 perovskites have been conducted, examining their activity under combined light and electrical bias. wikipedia.org

Photoelectrochemical measurements are valuable tools for assessing the charge separation efficiency in photocatalytic materials, with higher photocurrent density indicating improved separation of charge carriers. americanelements.comnih.govchemicalbook.com Studies on related copper-based titanate structures, such as Cu2O loaded titanate nanotube arrays, have shown enhanced photocurrents, suggesting improved electron mobility within these materials. ereztech.com The development of multifunctional materials is an active area of research in photoelectrochemical water splitting. chemicalbook.com The incorporation of plasmonic nanoparticles can also influence photocurrent yield in photoelectrocatalytic systems.

Computational and Theoretical Approaches to Copper Ii Titanate

Density Functional Theory (DFT) Calculations for Electronic Structure

Density Functional Theory (DFT) is a widely used first-principles method for investigating the electronic structure of materials. For Copper(II) Titanate (CuTiO₃), DFT calculations are employed to understand its electronic band structure, density of states, and charge distribution. These calculations can reveal whether CuTiO₃ behaves as a conductor, semiconductor, or insulator, and can predict its optical properties, such as band gap energy.

Studies on related titanate perovskites, like SrTiO₃ and BaTiO₃, have extensively utilized DFT to explore their electronic and optical properties, including band structure and density of states. mdpi.comacs.org While direct DFT studies specifically on the electronic structure of stoichiometric CuTiO₃ are less frequently highlighted in the provided search results compared to doped titanates or copper oxides, the principles and methodologies applied to similar materials are directly relevant. For instance, DFT+U approaches are often necessary to accurately describe the electronic structure of transition metal oxides like CuO, which contain strongly correlated d electrons. ug.edu.gh This suggests that accurate DFT studies of CuTiO₃ would likely require similar advanced functionals to correctly capture the electronic interactions involving the Cu(II) ions.

DFT calculations can predict the impact of structural variations or different crystallographic phases (e.g., orthorhombic or monoclinic) on the electronic properties of CuTiO₃. jetir.orgrsc.org The electronic structure determines key functional properties, such as electrical conductivity and optical absorption, which are crucial for applications in electronics and photocatalysis. jetir.orgrsc.org

Molecular Dynamics (MD) Simulations for Dynamic Behavior

Molecular Dynamics (MD) simulations are powerful tools for studying the time-dependent behavior of atoms and molecules in a material. For Copper(II) Titanate, MD simulations can provide insights into its thermal stability, diffusion processes, phase transitions, and interactions with other species.

While specific MD simulations focused solely on the dynamic behavior of bulk stoichiometric CuTiO₃ were not prominently found in the search results, MD is commonly applied to study systems involving copper and titanium oxides or related structures. For example, MD simulations have been used to investigate the thermal stability of copper-containing metal-organic frameworks rsc.org and the interactions of Cu(II) ions with biomolecules. nih.govnih.gov MD has also been applied to study surface modifications of copper with oxygen plasma, revealing the formation of copper oxides. escholarship.org

Applying MD simulations to CuTiO₃ could involve studying the movement of ions within the crystal lattice at different temperatures, simulating the process of oxygen vacancy diffusion, or investigating the material's response to mechanical stress. These simulations can help predict how the material's structure and properties evolve under various conditions, which is essential for understanding its performance and degradation mechanisms in different applications.

Prediction of Material Properties and Stability

Computational methods, particularly DFT, are extensively used to predict various material properties of titanates, including structural parameters, elastic constants, thermal properties, and thermodynamic stability. mdpi.comacs.org For Copper(II) Titanate, DFT calculations can predict its equilibrium crystal structure, lattice parameters, and cohesive energy, providing information about its structural stability.

The stability of a compound can be assessed by calculating its formation energy from constituent oxides. chemrxiv.org A negative formation energy typically indicates thermodynamic stability with respect to decomposition into those oxides. Some studies on related copper-titanium oxides, like Cu₂TiO₃, suggest that certain compositions or structures might be metastable, with their kinetic stabilization requiring specific synthesis conditions. chemrxiv.org Predicting the relative stability of different possible crystal structures for CuTiO₃ using DFT can help guide experimental synthesis efforts towards obtaining desired phases.

Furthermore, computational methods can predict mechanical properties like bulk modulus and elastic constants, which are important for assessing the material's mechanical integrity and suitability for device fabrication. mdpi.comacs.org Thermal properties, such as heat capacity and thermal conductivity, can also be estimated from computational simulations, providing a comprehensive understanding of the material's behavior under varying temperatures. mdpi.comacs.org

Theoretical Modeling of Defect Chemistry and Doping Effects

Defects and doping play a critical role in tailoring the properties of metal oxides for various applications. Theoretical modeling, primarily using DFT, is invaluable for understanding the defect chemistry and the effects of doping in Copper(II) Titanate.

DFT calculations can be used to determine the formation energies of various point defects in CuTiO₃, such as oxygen vacancies, copper vacancies, and titanium vacancies. These calculations can predict the concentration of defects under different environmental conditions (e.g., oxygen partial pressure) and their impact on the electronic structure and conductivity.

Doping with other elements is a common strategy to modify the properties of titanates. Theoretical modeling can predict the preferred crystallographic sites for dopant atoms, their charge states, and their influence on the host material's electronic, structural, and functional properties. researchgate.netfrontiersin.orgmdpi.comresearchgate.net For example, DFT studies on copper-doped strontium titanate (SrTiO₃) have investigated the effect of Cu doping on electronic structure and optical properties, showing that Cu incorporation can introduce new states and alter the band gap. researchgate.net Studies on doped barium titanate (BaTiO₃) have explored how transition metal doping, including copper, affects defect dipole formation and dielectric properties. frontiersin.org

Theoretical modeling can help elucidate the charge compensation mechanisms associated with doping and predict how dopants influence defect concentrations, which is crucial for controlling electrical conductivity and other defect-mediated properties. mdpi.comresearchgate.net By simulating different doping scenarios, researchers can identify promising dopants and doping strategies to optimize the properties of CuTiO₃ for specific applications, such as enhancing photocatalytic activity or tuning dielectric response. rsc.orgmdpi.com

Emerging Research Frontiers and Persistent Challenges in Copper Ii Titanate Science

Novel Synthesis Routes for Advanced CuTiO3 Architectures

The synthesis method plays a crucial role in determining the final properties and architectures of CuTiO3. Researchers are actively developing novel routes to achieve precise control over particle size, morphology, purity, and crystallinity, which are critical for optimizing performance in various applications.

The sol-gel method is a particularly effective technique for producing CuTiO3 due to its ability to control nanoscale purity and structure, leading to enhanced performance in applications requiring material precision. jetir.org This method typically involves dissolving copper and titanium precursors in a solvent, followed by hydrolysis and condensation to form a gel, which is then calcined at temperatures typically between 500°C and 800°C. jetir.org While more complex than some other methods, sol-gel synthesis enables the formation of uniform nanoscale particles with tightly regulated properties. jetir.org

Other synthesis approaches being explored include hydrothermal and co-precipitation methods, which offer lower-temperature or more economical options and allow for specific morphological control. jetir.org The morphology of CuTiO3 particles, which can range from spherical and plate-like to irregular depending on the synthesis method, directly impacts its electrical and dielectric behavior. jetir.org Agglomeration of nanoparticles, a common issue due to high surface energy, can negatively affect dielectric performance. jetir.org

Research also focuses on creating advanced architectures, such as three-dimensional hierarchical structures, to enhance properties like photocatalytic activity. rsc.org While the provided search results specifically mention the solvothermal synthesis of CuTiO3 perovskites for photocatalytic applications, highlighting the influence of copper ion molar ratios on activity and morphology, the broader concept of controlled synthesis for advanced architectures is a key research frontier. rsc.org

In-situ and Operando Characterization Techniques in CuTiO3 Research

Understanding the behavior of CuTiO3 under actual operating conditions is paramount for its successful implementation in devices. In-situ and operando characterization techniques allow for real-time monitoring of material properties and transformations during processes. iapchem.orgsciengine.comresearchgate.netaip.org These techniques provide critical insights that are often missed by traditional ex-situ methods. sciengine.com

While the search results provide a general overview of the importance and application of in-situ and operando techniques in various fields like electrochemistry, energy materials, and perovskite-based devices, their specific application to CuTiO3 research is implied by the need to understand its behavior in functional devices like sensors and energy storage systems. jetir.orgsciengine.comresearchgate.netacs.org

Techniques such as in-situ X-ray diffraction (XRD) can monitor phase transitions and structural changes in electrode materials during battery cycling, providing data on lattice parameters and the relative content of different phases under various electrochemical conditions. sciengine.com In-situ/operando spectroscopy and microscopy techniques are also highlighted as crucial for gaining fundamental insights into the physico-chemical processes underlying the performance of functional materials. aip.org The challenges in this area include developing methods that can accommodate extreme environments while maintaining probing capability and enhancing the sensitivity and probing range to investigate retarded degradation processes. researchgate.netaip.org

Multiferroic Coupling Phenomena in CuTiO3-based Composites

Multiferroic materials, which simultaneously exhibit ferroelectricity and magnetic ordering, and magnetoelectric materials, where magnetic and electric properties are coupled, are of significant interest for advanced applications like data storage and sensors. mdpi.comsustech.edu.cnmpg.decdmf.org.brrutgers.edu While CuTiO3 itself is noted for its combination of dielectric, ferroelectric, and magnetic properties, research is exploring CuTiO3-based composites to potentially enhance or introduce multiferroic coupling phenomena. jetir.org

Multiferroic composites are designed by combining materials with different ferroic orders, such as ferroelectric and ferromagnetic phases. mdpi.comcdmf.org.br The magnetoelectric response in such composites arises from the interactions between the constituent phases, often through mechanical coupling. mdpi.comcdmf.org.br Achieving high magnetoelectric coupling requires meeting several criteria, including high piezoelectric properties in the ferroelectric phase and high magnetostriction in the ferro/ferrimagnetic phase, along with perfect mechanical contact between the grains. mdpi.com

Although the search results discuss multiferroic composites based on materials like BaTiO3 and nickel-zinc (B8489154) ferrite (B1171679), and perovskite oxides like Ca3Mn2O7, they also mention CuTiO3's inherent ferromagnetic properties and its potential use in magnetoelectric sensors and multifunctional devices. jetir.orgmdpi.comsustech.edu.cn This suggests that CuTiO3, either in its pure form or as a component in composites, is being investigated for its multiferroic potential and the coupling phenomena that can be exploited for technological applications. The understanding of dynamic magnetization processes and spin interactions is crucial for comprehending the magnetoelectric effect in these composites. cdmf.org.br

Fundamental Understanding of Structure-Property Relationships at the Nanoscale

A fundamental understanding of how the structure of CuTiO3 at the nanoscale dictates its properties is essential for rational material design and optimization. This involves correlating features like crystal structure, morphology, particle size, and defects with functional properties such as dielectric constant, magnetic moment, and photocatalytic activity. jetir.orgscilit.comnsf.govmdpi.com

CuTiO3 synthesized via the sol-gel method has been shown to exhibit an orthorhombic structure, with specific diffraction peaks observed in XRD analysis corresponding to certain crystallographic planes. jetir.org The crystallite size, calculated from XRD data, is another nanoscale structural parameter that influences properties. jetir.org SEM analysis reveals diverse particle morphologies and the presence of agglomeration, both of which impact dielectric behavior. jetir.org

Research on other metal oxides highlights the importance of structure-property relationships at the nanoscale, emphasizing how morphology, crystal structure, phase composition, lattice defects, and surface features influence properties like light absorption, charge separation, and catalytic efficiency. scilit.comnsf.govmdpi.com For instance, in Cu2O nanostructures, a volcano-type relationship has been observed between photocatalytic rate and particle size, linked to dielectric Mie resonances. nsf.gov Applying similar principles to CuTiO3 at the nanoscale is crucial for tailoring its properties for specific applications.

Overcoming Current Limitations in CuTiO3 Material Development

Despite the promising properties of CuTiO3, several limitations need to be addressed for its widespread technological adoption. These challenges include achieving precise control over synthesis to yield desired architectures and properties, enhancing specific functional characteristics for target applications, and developing scalable and cost-effective production methods. jetir.orggoogle.comlabpartnering.org

Current research is focused on optimizing synthesis techniques like the sol-gel method to gain better control over particle size, purity, and morphology. jetir.org Efforts are also directed towards understanding and mitigating issues like nanoparticle agglomeration, which can hinder performance. jetir.org

While the search results mention limitations in the development of nanocrystalline metal oxides in general, particularly in the context of composite materials, they also implicitly point to the challenges in fully exploiting CuTiO3's potential. google.comlabpartnering.org Overcoming these limitations requires continued research into novel synthesis strategies, advanced characterization to understand material behavior under relevant conditions, and fundamental studies to establish clear structure-property relationships. The development of cost-effective and scalable synthesis routes is also crucial for the practical application of CuTiO3 in various technologies.

Q & A

Basic: What are the standard synthesis methods for Copper(II) Titanate, and how can experimental reproducibility be ensured?

Copper(II) Titanate is typically synthesized via solid-state reactions, sol-gel processes, or hydrothermal methods. Key variables include precursor ratios (e.g., CuO/TiO₂), calcination temperature (600–1000°C), and dwell time. To ensure reproducibility:

• Detailed Protocols : Document precursor purity, heating rates, and atmospheric conditions (e.g., inert vs. oxidizing) .
• Characterization Consistency : Use XRD for phase identification, SEM/TEM for morphology, and BET for surface area. Cross-validate with reference spectra from databases like ICSD .
• Supplementary Data : Include raw diffraction patterns and thermal analysis curves in supporting information to enable replication .

Basic: Which characterization techniques are critical for confirming the structural integrity of Copper(II) Titanate?

Essential techniques include:

• XRD : Confirm crystallinity and phase purity by matching peaks to JCPDS/ICSD entries (e.g., CuTiO₃ vs. CuTi₂O₅) .
• Raman Spectroscopy : Identify TiO₆ octahedral distortions and Cu²⁺ coordination environments .
• XPS : Verify oxidation states of Cu (Cu²⁺ vs. Cu⁺) and Ti (Ti⁴⁺) to rule out reduction artifacts .
• TEM-EDS : Map elemental distribution to detect inhomogeneities or impurity phases .

Advanced: How can researchers resolve contradictions in reported catalytic activities of Copper(II) Titanate across studies?

Discrepancies often arise from variations in surface defects, particle size, or synthesis conditions. Methodological approaches include:

• Systematic Meta-Analysis : Compare studies using criteria like calcination temperature, precursor sources, and testing environments (e.g., pH, UV/visible light) .
• Controlled Replication : Reproduce conflicting experiments while isolating variables (e.g., oxygen vacancies quantified via EPR) .
• Statistical Modeling : Apply ANOVA to assess the significance of synthesis parameters on catalytic efficiency .

Advanced: What computational strategies are effective for modeling the electronic structure of Copper(II) Titanate?

• DFT Simulations : Use hybrid functionals (e.g., HSE06) to address bandgap underestimation in CuTiO₃. Validate with experimental UV-Vis diffuse reflectance spectra .
• Charge Density Analysis : Map electron localization to identify active sites for redox reactions (e.g., Cu²⁺-O-Ti⁴⁺ bridges) .
• Machine Learning : Train models on existing bandgap data to predict dopant effects (e.g., Fe³⁺ substitution) .

Advanced: How can synthesis parameters be optimized to enhance the dielectric properties of Copper(II) Titanate for specific applications?

• Dopant Screening : Test rare-earth (e.g., La³⁺) or transition metal (e.g., Mn³⁺) dopants to tailor permittivity. Use combinatorial chemistry for high-throughput screening .
• Grain Boundary Engineering : Reduce leakage currents by controlling grain size (e.g., <500 nm via ball milling) and sintering additives (e.g., Bi₂O₃) .
• In Situ Characterization : Monitor phase transitions during synthesis with high-temperature XRD to avoid secondary phases .

Basic: What are the best practices for designing experiments to study the photocatalytic degradation mechanisms of Copper(II) Titanate?

• Control Groups : Include blank tests (no catalyst) and reference catalysts (e.g., TiO₂ P25) .
• Kinetic Analysis : Fit degradation data to Langmuir-Hinshelwood models to distinguish adsorption vs. reaction-limited regimes .
• Radical Trapping : Use scavengers (e.g., isopropanol for •OH) to identify dominant reactive species .

Advanced: How can researchers address challenges in scaling up lab-scale synthesis of Copper(II) Titanate while maintaining phase purity?

• Process Optimization : Use spray pyrolysis for uniform particle size distribution at pilot scales .
• Real-Time Monitoring : Implement Raman spectroscopy during calcination to detect intermediate phases (e.g., Cu₂TiO₄) .
• Quality Control : Develop SOPs for batch testing (e.g., tolerance limits for Cu/Ti ratios via ICP-OES) .

Advanced: What methodologies are suitable for probing the magnetic properties of Copper(II) Titanate, particularly in doped systems?

• SQUID Magnetometry : Measure field-cooled/zero-field-cooled curves to distinguish paramagnetic vs. antiferromagnetic behavior .
• Neutron Diffraction : Resolve spin structures in CuTiO₃ to clarify coupling mechanisms (e.g., superexchange pathways) .
• Mössbauer Spectroscopy : For Fe-doped systems, analyze hyperfine interactions to quantify dopant distribution .

Basic: How should researchers handle discrepancies between theoretical predictions and experimental data for Copper(II) Titanate’s bandgap?

• Defect Analysis : Characterize oxygen vacancies (via PL spectroscopy) and adjust DFT models to include defect states .
• Synthesis Refinement : Optimize annealing atmospheres (e.g., O₂-rich for reduced vacancies) to align with computational assumptions .
• Collaborative Validation : Share raw data with computational groups to refine exchange-correlation functionals .

Advanced: What advanced statistical tools can be applied to analyze heterogeneous catalytic data from Copper(II) Titanate studies?

• Multivariate Regression : Correlate surface area, defect density, and reaction rates to identify dominant factors .
• Principal Component Analysis (PCA) : Reduce dimensionality in datasets with multiple synthesis variables .
• Bayesian Inference : Quantify uncertainty in kinetic parameters (e.g., activation energy) .